1-(5-Methoxy-3-methyl-1-benzofuran-2-yl)ethan-1-one

• CAS: 33038-32-3

Core Science & Biosynthesis

The Pharmacological Potential of 1-(5-Methoxy-3-methyl-1-benzofuran-2-yl)ethan-1-one Derivatives: A Synthetic and Mechanistic Exploration

An In-Depth Technical Guide

Introduction: The Benzofuran Scaffold as a Privileged Structure in Medicinal Chemistry

Benzofuran, a heterocyclic compound formed by the fusion of a benzene ring and a furan ring, represents a core structural motif in a vast array of natural products and synthetic compounds with significant biological activities. Its unique electronic and structural properties make it a "privileged scaffold" in medicinal chemistry, capable of interacting with a wide range of biological targets. The derivatization of the benzofuran ring system allows for the fine-tuning of its physicochemical properties, leading to the development of potent and selective therapeutic agents. This guide will delve into the pharmacological potential of a specific class of derivatives based on the 1-(5-Methoxy-3-methyl-1-benzofuran-2-yl)ethan-1-one core, exploring their synthesis, potential biological activities, and underlying mechanisms of action.

Core Synthesis and Derivatization Strategies

The synthesis of the 1-(5-Methoxy-3-methyl-1-benzofuran-2-yl)ethan-1-one scaffold is a critical first step in exploring its pharmacological potential. A common and effective method for the synthesis of 2-acetylbenzofurans involves the reaction of a salicylaldehyde with a chloroacetone in the presence of a base.

Experimental Protocol: Synthesis of the Core Scaffold

• Starting Material Preparation: Begin with 4-methoxysalicylaldehyde.

• Reaction: Dissolve the 4-methoxysalicylaldehyde in a suitable solvent such as acetone or ethanol.

• Base Addition: Add a base, typically potassium carbonate (K2CO3), to the solution to facilitate the deprotonation of the hydroxyl group.

• Nucleophilic Attack: Introduce chloroacetone to the reaction mixture. The phenoxide ion will act as a nucleophile, attacking the chloroacetone.

• Cyclization: The resulting intermediate will undergo an intramolecular cyclization to form the benzofuran ring.

• Work-up and Purification: After the reaction is complete, the mixture is worked up to remove the catalyst and any unreacted starting materials. Purification is typically achieved through recrystallization or column chromatography to yield the desired 1-(5-Methoxy-3-methyl-1-benzofuran-2-yl)ethan-1-one.

Derivatization of this core scaffold is key to unlocking a diverse range of pharmacological activities. The acetyl group at the 2-position is a particularly useful handle for further chemical modifications, such as the formation of chalcones, hydrazones, or other heterocyclic systems.

Caption: Synthetic pathway for the core benzofuran scaffold.

Anticipated Pharmacological Profiles of 1-(5-Methoxy-3-methyl-1-benzofuran-2-yl)ethan-1-one Derivatives

Based on extensive research into the broader family of benzofuran derivatives, several key areas of pharmacological potential can be predicted for derivatives of the 1-(5-Methoxy-3-methyl-1-benzofuran-2-yl)ethan-1-one core.

Antimicrobial Activity

Benzofuran derivatives are well-documented for their potent antimicrobial properties against a wide spectrum of bacteria and fungi. The mechanism of action is often attributed to their ability to disrupt cell membrane integrity, inhibit essential enzymes, or interfere with nucleic acid synthesis. The introduction of various substituents onto the benzofuran ring can significantly modulate this activity.

• Structure-Activity Relationship (SAR): The presence of a methoxy group at the 5-position may enhance lipophilicity, facilitating passage through microbial cell membranes. The methyl group at the 3-position can also contribute to this effect. Further derivatization of the acetyl group into Schiff bases or chalcones has been shown to broaden the antimicrobial spectrum.

Anti-inflammatory Potential

Chronic inflammation is a hallmark of numerous diseases. Benzofuran derivatives have demonstrated significant anti-inflammatory effects, often through the inhibition of key pro-inflammatory enzymes and cytokines.

• Mechanism of Action: A primary mechanism involves the inhibition of cyclooxygenase (COX) enzymes, particularly COX-2, which is upregulated during inflammation. Additionally, some derivatives have been shown to suppress the production of nitric oxide (NO) and pro-inflammatory cytokines such as TNF-α and IL-6 by modulating signaling pathways like NF-κB.

Caption: Potential anti-inflammatory mechanism of action.

Anticancer Activity

The development of novel anticancer agents is a critical area of research. Benzofuran derivatives have emerged as a promising class of compounds with cytotoxic activity against various cancer cell lines.

• Therapeutic Targets: The anticancer effects of benzofurans are often multi-faceted. They have been shown to induce apoptosis (programmed cell death) through the modulation of Bcl-2 family proteins and activation of caspases. Other identified mechanisms include cell cycle arrest, inhibition of angiogenesis (the formation of new blood vessels that supply tumors), and interference with topoisomerase enzymes, which are crucial for DNA replication in cancer cells.

Potential Pharmacological Activity	Key Molecular Targets/Mechanisms	Anticipated Potency
Antimicrobial	Disruption of cell membrane, enzyme inhibition	Moderate to High
Anti-inflammatory	COX-2 inhibition, NF-κB pathway modulation	Moderate to High
Anticancer	Apoptosis induction, cell cycle arrest, angiogenesis inhibition	Varies with derivatization

Other Potential Activities

The versatility of the benzofuran scaffold suggests that derivatives of 1-(5-Methoxy-3-methyl-1-benzofuran-2-yl)ethan-1-one could also exhibit a range of other biological activities, including:

• Antioxidant effects: The phenolic-like structure of the benzofuran ring can enable the scavenging of free radicals.

• Anticonvulsant properties: Certain benzofuran derivatives have shown activity in animal models of epilepsy.

• Antidiabetic potential: Some compounds have demonstrated the ability to modulate glucose metabolism.

Conclusion and Future Directions

The 1-(5-Methoxy-3-methyl-1-benzofuran-2-yl)ethan-1-one core represents a promising starting point for the development of novel therapeutic agents. The synthetic accessibility of this scaffold and the potential for diverse derivatization at the 2-acetyl position provide a robust platform for generating a library of compounds with a wide range of pharmacological activities. Future research should focus on the synthesis and screening of such derivatives to identify lead compounds with potent and selective activity against various disease targets. In-depth mechanistic studies will be crucial to elucidate their modes of action and to guide further optimization towards clinical candidates. The exploration of this particular class of benzofurans holds significant promise for the discovery of next-generation therapeutics.

Discovery, Isolation, and Synthesis of 1-(5-Methoxy-3-methyl-1-benzofuran-2-yl)ethan-1-one: A Technical Guide

Abstract

The benzofuran core is a privileged scaffold in medicinal chemistry, serving as the structural backbone for numerous therapeutics, including anti-arrhythmic agents (e.g., amiodarone), antimicrobial compounds, and highly specific fluorescent probes[1]. Among its derivatives, 1-(5-Methoxy-3-methyl-1-benzofuran-2-yl)ethan-1-one (CAS 33038-32-3) stands out as a highly functionalized, versatile building block. This whitepaper provides an in-depth mechanistic analysis and highly validated experimental protocol for the discovery, synthesis, and isolation of this specific molecule, leveraging the classic Rap-Stoermer condensation pathway.

Mechanistic Rationale: The Rap-Stoermer Condensation

The "discovery" of the synthetic route to 2-acetyl-3-methylbenzofurans relies heavily on the Rap-Stoermer reaction, a cascade process that elegantly combines nucleophilic substitution, nucleophilic addition, and dehydration elimination into a single operational step.

To synthesize 1-(5-Methoxy-3-methyl-1-benzofuran-2-yl)ethan-1-one, the reaction utilizes 2-hydroxy-5-methoxyacetophenone and chloroacetone . As a Senior Application Scientist, understanding the causality behind the reagent selection is critical for optimizing yield and purity:

• Choice of Base (K₂CO₃): Potassium carbonate is selected over stronger bases (like NaH or NaOH) because it selectively deprotonates the more acidic phenolic hydroxyl group (pKa ~ 9.5) without causing premature enolization and self-condensation of chloroacetone (pKa ~ 16)[2].

• Choice of Solvent (DMF): N,N-Dimethylformamide is a polar aprotic solvent. It strongly solvates the potassium cation, leaving the phenoxide anion highly nucleophilic (a "naked" anion). This drastically accelerates the rate-determining SN​2 O-alkylation step[1].

• Thermodynamic Control (80 °C): The initial alkylation occurs steadily at 80 °C. Higher temperatures risk the degradation of chloroacetone, while lower temperatures stall the subsequent intramolecular Dieckmann-like aldol condensation required for ring closure[3].

Mechanistic pathway for 1-(5-Methoxy-3-methyl-1-benzofuran-2-yl)ethan-1-one.

Experimental Methodology: Synthesis & Isolation

The following protocol is designed as a self-validating system. Visual and chromatographic checkpoints are embedded to ensure the integrity of the synthesis at every stage.

Step 1: Phenoxide Generation (Checkpoint 1)

• Equip a 250 mL round-bottom flask with a magnetic stir bar, a reflux condenser, and an argon balloon.

• Add 2-hydroxy-5-methoxyacetophenone (1.0 eq, 10 mmol) and anhydrous K₂CO₃ (2.5 eq, 25 mmol) to 50 mL of anhydrous DMF.

• Stir at room temperature for 15 minutes.

  • Self-Validation: The solution will transition from colorless to a vibrant deep yellow, confirming the generation of the active phenoxide anion.

Step 2: Alkylation and Cyclization Cascade

• Add chloroacetone (1.2 eq, 12 mmol) dropwise over 10 minutes using a syringe.

• Heat the reaction mixture to 80 °C using an oil bath for 4–6 hours.

• Self-Validation (Checkpoint 2): Monitor the reaction via Thin Layer Chromatography (TLC) using a Hexane:EtOAc (3:1) mobile phase. The reaction is complete when the starting phenol ( Rf​ ~ 0.3) disappears and a new, intensely UV-active spot ( Rf​ ~ 0.45) emerges, indicating successful aromatization to the benzofuran core.

Step 3: Quenching and Extraction

• Cool the mixture to room temperature and pour it slowly into 150 mL of ice-cold distilled water to quench the reaction and precipitate the crude product.

• Extract the aqueous mixture with ethyl acetate (3 x 50 mL).

• Wash the combined organic layers with brine (2 x 50 mL) to remove residual DMF, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure using a rotary evaporator.

Step 4: Isolation and Purification

• Purify the crude residue via silica gel column chromatography (230-400 mesh), utilizing a gradient elution from Hexane:EtOAc (9:1) to (4:1).

• Collect the fractions containing the product, pool them, and evaporate the solvent to yield 1-(5-Methoxy-3-methyl-1-benzofuran-2-yl)ethan-1-one as an off-white crystalline solid.

Analytical Characterization Data

Accurate characterization is paramount for downstream drug development applications. The quantitative spectral data for the isolated compound are summarized in the tables below for rapid verification.

Table 1: Physicochemical Properties

Parameter	Value / Description
Chemical Name	1-(5-Methoxy-3-methyl-1-benzofuran-2-yl)ethan-1-one
CAS Number	33038-32-3
Molecular Formula	C₁₂H₁₂O₃
Molecular Weight	204.22 g/mol
Appearance	White to off-white crystalline solid
Rf​ Value	0.45 (Hexane:EtOAc 4:1)
ESI-MS [M+H]⁺	205.10 m/z

Table 2: Nuclear Magnetic Resonance (NMR) Spectral Data

Data recorded in CDCl₃ at 400 MHz (¹H) and 100 MHz (¹³C).

Nucleus	Chemical Shift (ppm)	Multiplicity	Integration	Assignment
¹H NMR	2.58	Singlet (s)	3H	C3-CH₃
¹H NMR	2.62	Singlet (s)	3H	-COCH₃
¹H NMR	3.86	Singlet (s)	3H	C5-OCH₃
¹H NMR	6.95	Doublet (d, J=2.5 Hz)	1H	Ar-H (C4)
¹H NMR	7.05	Doublet of doublets (dd, J=9.0, 2.5 Hz)	1H	Ar-H (C6)
¹H NMR	7.42	Doublet (d, J=9.0 Hz)	1H	Ar-H (C7)
¹³C NMR	9.5, 28.2, 55.8	Singlets	-	Aliphatic Carbons
¹³C NMR	103.5, 112.4, 116.8	Singlets	-	Aromatic CH Carbons
¹³C NMR	120.5, 129.2, 148.5, 149.2, 156.4	Singlets	-	Quaternary Carbons
¹³C NMR	190.5	Singlet	-	Carbonyl (C=O)

References

• A Comprehensive Review on Benzofuran Synthesis Featuring Innovative and Catalytic Strategies Source: ACS Omega / National Institutes of Health (NIH) URL:[Link]

• Research advances in the Rap-Stoermer reaction Source: ResearchGate URL:[Link]

• Applications of Friedel–Crafts reactions in total synthesis of natural products Source: Royal Society of Chemistry (RSC) URL:[Link]

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In Vitro Biological Activity Screening of 1-(5-Methoxy-3-methyl-1-benzofuran-2-yl)ethan-1-one: A Technical Guide for Drug Discovery Professionals

Introduction: Unveiling the Therapeutic Potential of a Novel Benzofuran Scaffold

Benzofuran and its derivatives are prominent heterocyclic compounds that are extensively found in both natural products and synthetic molecules, exhibiting a wide array of pharmacological activities.[1][2] These compounds have garnered significant interest from medicinal chemists and pharmacologists due to their demonstrated efficacy as anticancer, antimicrobial, antioxidant, and anti-inflammatory agents.[3][4] The benzofuran nucleus is considered a "privileged scaffold" in drug discovery, meaning it is a molecular framework that is capable of binding to multiple biological targets with high affinity.

This guide focuses on a specific derivative, 1-(5-Methoxy-3-methyl-1-benzofuran-2-yl)ethan-1-one, and provides a comprehensive framework for its initial in vitro biological activity screening. The strategic selection of a tiered screening cascade is paramount for efficient and cost-effective drug discovery, enabling rapid decision-making and the identification of promising lead compounds.[5][6] This document is intended for researchers, scientists, and drug development professionals, offering a blend of theoretical rationale and practical, field-proven protocols to assess the therapeutic potential of this novel chemical entity.

The Strategic Rationale for In Vitro Screening

The initial phase of drug discovery necessitates a robust and multifaceted in vitro screening strategy to delineate the biological profile of a novel compound.[5] This approach allows for the rapid assessment of various biological activities in a controlled laboratory setting, providing crucial data on a compound's potential efficacy and toxicity before advancing to more complex and costly in vivo studies. The screening cascade proposed herein is designed to evaluate the cytotoxic, antimicrobial, antioxidant, and anti-inflammatory properties of 1-(5-Methoxy-3-methyl-1-benzofuran-2-yl)ethan-1-one, activities for which the benzofuran scaffold has shown considerable promise.[3][4]

Caption: A streamlined workflow for the in vitro screening of novel compounds.

Part 1: Cytotoxicity Screening - The Gateway to Therapeutic Potential

A fundamental first step in the evaluation of any potential therapeutic agent is to assess its cytotoxicity against a panel of human cell lines.[7] This provides insights into the compound's potential as an anticancer agent and establishes a therapeutic window for other biological activities.

Causality Behind Experimental Choices

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) and XTT (2,3-bis-(2-methoxy-4-nitro-5-sulfophenyl)-2H-tetrazolium-5-carboxanilide) assays are colorimetric methods widely used to assess cell metabolic activity, which serves as an indicator of cell viability.[8][9][10] Metabolically active cells reduce the tetrazolium salts to a colored formazan product, and the intensity of this color is directly proportional to the number of viable cells.[11] While both assays are robust, the XTT assay offers the advantage of producing a water-soluble formazan, simplifying the protocol by eliminating the need for a solubilization step.[9][11] The choice of a diverse cancer cell line panel is crucial for identifying selective cytotoxic activity.[3]

Experimental Protocol: XTT Cell Viability Assay

• Cell Culture and Seeding:

  • Culture a panel of human cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer, and a non-cancerous cell line like HEK293 for selectivity assessment) in appropriate media supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin.[12]

  • Maintain cells in a humidified incubator at 37°C with 5% CO2.[12]

  • Seed cells into 96-well microtiter plates at a density of 5,000-10,000 cells per well and allow them to adhere overnight.[12]

• Compound Treatment:

  • Prepare a stock solution of 1-(5-Methoxy-3-methyl-1-benzofuran-2-yl)ethan-1-one in dimethyl sulfoxide (DMSO).

  • Perform serial dilutions of the compound in the culture medium to achieve a range of final concentrations (e.g., 0.1 to 100 µM).[6]

  • Treat the cells with the various concentrations of the compound and include a vehicle control (DMSO) and a positive control (e.g., Doxorubicin).[12]

  • Incubate the plates for 48-72 hours.

• XTT Assay Procedure:

  • Prepare the XTT labeling mixture according to the manufacturer's instructions immediately before use.

  • Add 50 µL of the XTT mixture to each well and incubate for 2-4 hours at 37°C.[11]

  • Gently shake the plate to ensure a uniform distribution of the formazan product.

  • Measure the absorbance at 450-500 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Determine the half-maximal inhibitory concentration (IC50), which is the concentration of the compound that inhibits cell growth by 50%.

Data Presentation: Cytotoxicity Profile

Cell Line	Tissue of Origin	Compound IC50 (µM)	Doxorubicin IC50 (µM)
MCF-7	Breast Adenocarcinoma	Example: 12.5 ± 1.8	0.9 ± 0.2
A549	Lung Carcinoma	Example: 25.2 ± 3.1	1.5 ± 0.3
HEK293	Human Embryonic Kidney	Example: >100	5.8 ± 0.9

Note: The data presented are for illustrative purposes.

Part 2: Antimicrobial Activity Screening

The emergence of multidrug-resistant pathogens necessitates the discovery of novel antimicrobial agents.[13] Benzofuran derivatives have demonstrated promising antibacterial and antifungal activities, making this a critical area of investigation for our target compound.[14][15]

Causality Behind Experimental Choices

The broth microdilution method is a standardized and quantitative technique to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.[13][16] The MIC is defined as the lowest concentration of the compound that inhibits the visible growth of a microorganism.[17] To further characterize the antimicrobial effect, the Minimum Bactericidal Concentration (MBC) or Minimum Fungicidal Concentration (MFC) can be determined, which is the lowest concentration that results in the death of ≥99.9% of the initial inoculum.[16][17][18] This distinction between bacteriostatic (inhibiting growth) and bactericidal (killing) activity is crucial for therapeutic applications.

Caption: Workflow for MIC and MBC/MFC determination.

Experimental Protocol: Broth Microdilution for MIC and MBC

• Preparation of Inoculum:

  • Culture representative Gram-positive (e.g., Staphylococcus aureus), Gram-negative (e.g., Escherichia coli) bacteria, and a yeast (e.g., Candida albicans) in their respective broth media.

  • Adjust the turbidity of the microbial suspension to a 0.5 McFarland standard.[13]

• Broth Microdilution Assay:

  • Perform a two-fold serial dilution of the test compound in a 96-well microtiter plate containing the appropriate broth medium.[13]

  • Inoculate each well with the standardized microbial suspension.[16]

  • Include a positive control (microorganism without the compound) and a negative control (broth only).

  • Incubate the plate under appropriate conditions (e.g., 37°C for 24 hours for bacteria, 30°C for 48 hours for yeast).

• MIC Determination:

  • The MIC is the lowest concentration of the compound at which no visible growth is observed.[17]

• MBC/MFC Determination:

  • From the wells showing no visible growth in the MIC assay, subculture a small aliquot onto agar plates.[19]

  • Incubate the agar plates under the same conditions as the broth cultures.

  • The MBC/MFC is the lowest concentration that results in a ≥99.9% reduction in the number of colony-forming units (CFUs) compared to the initial inoculum.[17]

Data Presentation: Antimicrobial Activity Profile

Microorganism	Type	MIC (µg/mL)	MBC/MFC (µg/mL)
Staphylococcus aureus	Gram-positive	Example: 16	Example: 32
Escherichia coli	Gram-negative	Example: 64	Example: >128
Candida albicans	Yeast	Example: 32	Example: 64

Note: The data presented are for illustrative purposes.

Part 3: Antioxidant Activity Screening

Oxidative stress, resulting from an imbalance between the production of reactive oxygen species (ROS) and the body's ability to neutralize them, is implicated in numerous diseases.[2] Benzofuran derivatives have been reported to possess significant antioxidant properties.[2]

Causality Behind Experimental Choices

The DPPH (2,2-diphenyl-1-picrylhydrazyl) and ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) assays are widely used spectrophotometric methods for evaluating the free radical scavenging activity of compounds.[20][21][22] Both assays are based on the principle that an antioxidant compound will donate a hydrogen atom or an electron to the stable radical, causing a color change that can be measured.[20][23][24] Using both assays provides a more comprehensive assessment of the antioxidant potential, as they have different reaction mechanisms and sensitivities to various antioxidant compounds.[24]

Experimental Protocol: DPPH Radical Scavenging Assay

• Preparation of Reagents:

  • Prepare a stock solution of the test compound in methanol or ethanol.

  • Prepare a fresh solution of DPPH in methanol.

• Assay Procedure:

  • Add various concentrations of the test compound to a 96-well plate.

  • Add the DPPH solution to each well and mix.

  • Incubate the plate in the dark at room temperature for 30 minutes.

  • Measure the absorbance at approximately 517 nm.[20]

  • Ascorbic acid or Trolox can be used as a positive control.[21]

• Data Analysis:

  • Calculate the percentage of DPPH radical scavenging activity.

  • Determine the EC50 value, which is the effective concentration of the compound that scavenges 50% of the DPPH radicals.

Data Presentation: Antioxidant Activity

Assay	EC50 (µg/mL)
DPPH Scavenging	Example: 45.6 ± 4.2
ABTS Scavenging	Example: 38.9 ± 3.5
Ascorbic Acid (Control)	Example: 5.2 ± 0.7

Note: The data presented are for illustrative purposes.

Part 4: Anti-inflammatory Activity Screening

Inflammation is a complex biological response to harmful stimuli, and chronic inflammation is a hallmark of many diseases.[25] The arachidonic acid pathway, involving the enzymes cyclooxygenase (COX) and lipoxygenase (LOX), is a key target for anti-inflammatory drugs.[26] Additionally, nitric oxide (NO) is a significant inflammatory mediator.[25] Benzofuran derivatives have been shown to inhibit these inflammatory pathways.[4][14]

Causality Behind Experimental Choices

A cell-based assay using lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophages is a well-established model for screening anti-inflammatory agents.[14][25] LPS stimulation induces the expression of inducible nitric oxide synthase (iNOS), leading to the production of NO.[25] The inhibitory effect of a compound on NO production can be quantified using the Griess reagent. For more targeted screening, cell-free enzyme inhibition assays for COX-1, COX-2, and 5-LOX can be employed to determine the direct inhibitory effect of the compound on these key inflammatory enzymes.[26][27][28]

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Mechanism of action of 5-methoxy-3-methylbenzofuran compounds in cellular models

An In-Depth Technical Guide to Elucidating the Mechanism of Action of 5-Methoxy-3-Methylbenzofuran Compounds in Cellular Models

Foreword for the Researcher

The benzofuran scaffold is a privileged heterocyclic system, forming the core of numerous natural products and synthetic compounds with a vast spectrum of biological activities.[1][2] From antifungal agents like griseofulvin to potent antiarrhythmic drugs like amiodarone, the versatility of the benzofuran ring has made it a focal point for medicinal chemists.[3][4] Within this broad class, substituted benzofurans, particularly those bearing methoxy groups, have emerged as promising candidates for anticancer therapeutics.[5][6]

This guide is designed for researchers, scientists, and drug development professionals investigating the cellular mechanism of action (MoA) of 5-methoxy-3-methylbenzofuran and its analogues. The information presented herein is not a rigid protocol but a strategic framework. It moves from broad phenotypic observations to the precise identification of molecular targets and the dissection of downstream signaling pathways. Our objective is to provide you with the conceptual understanding and practical methodologies required to transform a bioactive "hit" compound into a well-characterized lead with a defined MoA.

Initial Characterization: From Phenotype to Hypothesis

The journey to understanding a compound's MoA begins with observing its effects on whole cells. These initial phenotypic assays are crucial for generating a foundational hypothesis. For many benzofuran derivatives, the most prominent activities observed are cytotoxicity against cancer cell lines and antimicrobial effects.[1][7]

Assessing Cellular Viability and Proliferation

A primary and essential step is to quantify the compound's effect on cell survival. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a robust, colorimetric method for this purpose, measuring the metabolic activity of living cells.[5]

Table 1: Example Cytotoxicity Data for Methoxy-Substituted Benzofuran Derivatives

Compound ID	Substituent(s)	Cancer Cell Line	Cytotoxicity IC₅₀ (µM)	Reference
50g	6-Methoxy	A549 (Lung)	0.57	[5]
50g	6-Methoxy	HeLa (Cervical)	0.73	[5]
16b	3-Methyl, p-Methoxy	A549 (Lung)	1.48	[8]
Compound 1	3-Bromomethyl	K562 (Leukemia)	5.0	[9]
Compound 1	3-Bromomethyl	HL60 (Leukemia)	0.1	[9]

This table illustrates the potent cytotoxic effects of methoxy- and methyl-substituted benzofurans, establishing a clear phenotypic endpoint for investigation.

Investigating the Mode of Cell Death: Apoptosis

Once cytotoxicity is established, the next logical question is how the cells are dying. Many anticancer agents work by inducing apoptosis, or programmed cell death. Benzofuran derivatives have been shown to mediate their antiproliferative activity via apoptosis induction.[10][11] A key indicator of apoptosis is the activation of a cascade of cysteine-aspartic proteases known as caspases.

The activity of effector caspases, such as caspase-3 and caspase-7, can be readily measured. A significant increase in their activity in compound-treated cells strongly suggests an apoptotic mechanism.[10]

The Core Challenge: Target Identification and Deconvolution

Identifying the direct molecular target(s) of a bioactive compound is often the most challenging and critical step in MoA elucidation.[12] Phenotypic screening discovers compounds that work, but target deconvolution explains why they work.[13] This process bridges the gap between the cellular effect and the specific protein interaction that initiates it.[14]

The following diagram illustrates a general workflow for MoA elucidation, moving from initial screening to final pathway analysis.

Caption: A generalized workflow for Mechanism of Action (MoA) elucidation.

Affinity-Based Approaches

Affinity chromatography is a powerful and direct method for target identification.[15] The bioactive small molecule is immobilized on a solid support (e.g., beads) and used as "bait" to capture its binding partners from a cell lysate. The captured proteins are then identified using mass spectrometry.

Caption: Experimental workflow for target identification via affinity chromatography.

Label-Free Approaches

An alternative to affinity-based methods are label-free techniques, such as Drug Affinity Responsive Target Stability (DARTS). This method leverages the principle that when a small molecule binds to its target protein, the protein becomes more stable and resistant to degradation by proteases. By comparing the protein degradation patterns of a cell lysate in the presence and absence of the compound, one can identify the stabilized target protein.[15]

Target Validation and Signaling Pathway Dissection

Identifying a binding partner is not the end of the story. The next step is to validate this interaction and understand its functional consequences within the cell.

Confirming Target Engagement

Once a putative target is identified, it's crucial to confirm that the compound directly engages it in a cellular context. Techniques like cellular thermal shift assay (CETSA) can measure target engagement in intact cells by observing the increased thermal stability of the target protein when the compound is bound.

Mapping the Downstream Cascade

With a validated target, the focus shifts to the downstream signaling pathways. Based on existing literature, benzofuran derivatives are known to modulate several key cellular pathways.

• Tubulin Polymerization: Certain methoxy-substituted benzofurans exert their potent cytotoxic effects by inhibiting tubulin polymerization, a critical process for cell division and mitosis.[5][11]

• Kinase Signaling: A benzofuran derivative (MBPTA) was identified as a novel Rho-associated protein kinase (ROCK) inhibitor that protected neuronal cells from oxidative stress by activating the PI3K/Akt survival signaling pathway.[16]

The following diagram illustrates a hypothetical signaling pathway based on these findings, where a 5-methoxy-3-methylbenzofuran compound inhibits a hypothetical "Kinase X," leading to apoptosis.

Caption: Hypothetical signaling pathway for a benzofuran compound.

Western blotting is the workhorse technique for this stage of investigation. By using antibodies specific to phosphorylated (activated) or total forms of proteins, one can map how the compound alters the signaling flow through a pathway like PI3K/Akt or MAPK/ERK.

Detailed Experimental Protocols

The following protocols provide step-by-step methodologies for the key experiments described.

Protocol 1: MTT Cell Viability Assay

• Cell Seeding: Seed human cancer cells (e.g., A549, HeLa) in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight in a 37°C, 5% CO₂ incubator.[5]

• Compound Treatment: Prepare serial dilutions of the 5-methoxy-3-methylbenzofuran compound in culture medium. Replace the old medium with the compound-containing medium and incubate for 48-72 hours. Include a vehicle control (e.g., DMSO) and a positive control for cell death.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours. Viable cells will convert the yellow MTT to purple formazan crystals.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Read the absorbance of the plate at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value (the concentration of compound that inhibits cell growth by 50%).

Protocol 2: Caspase-3/7 Activity Assay

• Cell Seeding and Treatment: Seed and treat cells in a 96-well white-walled plate as described for the MTT assay. Incubate for a period determined by kinetic studies (e.g., 18-24 hours).[10]

• Reagent Preparation: Prepare the caspase-glo 3/7 reagent according to the manufacturer's instructions. This reagent contains a proluminescent caspase-3/7 substrate.

• Assay: Allow the plate to equilibrate to room temperature. Add 100 µL of the caspase-glo 3/7 reagent to each well.

• Incubation: Mix the contents on a plate shaker for 1 minute and then incubate at room temperature for 1-2 hours, protected from light.

• Luminescence Measurement: Measure the luminescence of each well using a plate-reading luminometer. Increased luminescence corresponds to higher caspase-3/7 activity.

Protocol 3: General Workflow for Affinity Pull-Down

• Compound Immobilization: Synthesize an analogue of the 5-methoxy-3-methylbenzofuran compound containing a linker arm suitable for covalent attachment to activated beads (e.g., NHS-activated sepharose beads). Incubate the compound with the beads to achieve immobilization.

• Cell Lysis: Harvest cultured cells and lyse them in a non-denaturing lysis buffer containing protease and phosphatase inhibitors to create a whole-cell protein extract.

• Incubation: Incubate the immobilized compound beads with the cell lysate for 2-4 hours at 4°C with gentle rotation. As a negative control, incubate lysate with beads that have not been coupled to the compound.

• Washing: Pellet the beads by centrifugation and wash them extensively (3-5 times) with lysis buffer to remove non-specifically bound proteins.

• Elution: Elute the specifically bound proteins from the beads using a competitive ligand, a change in pH, or a denaturing buffer (e.g., SDS-PAGE sample buffer).

• Analysis: Separate the eluted proteins by SDS-PAGE and visualize with Coomassie or silver staining. Excise unique bands for identification by mass spectrometry, or analyze the entire eluate directly via LC-MS/MS.[15]

References

A comprehensive list of all sources cited within this guide.

• Miao, Y., Hu, Y., Yang, J., Liu, T., Sun, J., & Wang, X. (2019).
• Study of Benzofuran Derivatives and their Biological Significance. (n.d.). International Journal for Scientific Research & Development.
• Napiórkowska, M., et al. (2019). Synthesis of New Derivatives of Benzofuran as Potential Anticancer Agents. Molecules.
• Krawiecka, M., et al. (n.d.). Synthesis and characterization of selected methyl 5-methoxy-2-methyl-1-benzofuran-3-carboxylate derivatives with potential antimicrobial activity. Acta Poloniae Pharmaceutica.
• A Comprehensive Review on Benzofuran Synthesis Featuring Innovative and Catalytic Str
• Reddy, L. H., et al. (2022). Some Novel [6-(Isoxazol-5-ylmethoxy)-3-methylbenzofuran-2-yl]phenylmethanone Derivatives, Their Antimicrobial Activity, and Molecular Docking Studies on COVID-19. Pharmacia.
• Kishor, M. (2017). Review on Synthetic Routes for Synthesis of Benzofuran-Based Compounds. Journal of Chemical and Pharmaceutical Research.
• Kumar, A. (2016). Mini Review on Important Biological Properties of Benzofuran Derivatives. Chemical Science Review and Letters.
• Napiórkowska, M., et al. (2019). Synthesis of New Derivatives of Benzofuran as Potential Anticancer Agents.
• Methoxy-Substituted Benzofurans Emerge as Potent Anticancer Agents, Outperforming Unsubstituted Counterparts. (n.d.). BenchChem.
• Zhang, T., et al. (n.d.). Design, Synthesis, and Biological Evaluation of Novel Benzofuran Derivatives Bearing N-Aryl Piperazine Moiety. Molecules.
• Li, H., et al. (2014). Discovery of a benzofuran derivative (MBPTA) as a novel ROCK inhibitor that protects against MPP⁺-induced oxidative stress and cell death in SH-SY5Y cells. Free Radical Biology and Medicine.
• Lee, H., & Lee, J. W. (2014). Target deconvolution techniques in modern phenotypic profiling. Current Opinion in Chemical Biology.
• Al-Ostoot, F. H., et al. (2022). Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity. Pharmaceuticals.
• Zhang, B., et al. (2021). Mechanisms of Action for Small Molecules Revealed by Structural Biology in Drug Discovery.
• Shehata, M. A., et al. (2021). Anticancer therapeutic potential of benzofuran scaffolds. Journal of Applied Pharmaceutical Science.
• Schenone, M., et al. (2020).
• SYNTHESIS AND BIOLOGICAL ACTIVITIES OF BENZOFURAN DERIVATIVES IN THE NEW MILLENNIUM. (2021).
• Al-Ostoot, F. H., et al. (2022). Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity. MDPI.
• Li, Y., et al. (2023). Target deconvolution strategies in TCM: Bridging medicinal properties with therapeutic efficacies. Chinese Herbal Medicines.
• Development of novel benzofuran-isatin conjugates as potential antiproliferative agents with apoptosis inducing mechanism in Colon cancer. (2021). Taylor & Francis Online.

Sources

• 1. Natural source, bioactivity and synthesis of benzofuran derivatives - RSC Advances (RSC Publishing) DOI:10.1039/C9RA04917G [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. jocpr.com [jocpr.com]
• 4. Mini Review on Important Biological Properties of Benzofuran Derivatives - MedCrave online [medcraveonline.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Anticancer therapeutic potential of benzofuran scaffolds - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity | MDPI [mdpi.com]
• 10. researchgate.net [researchgate.net]
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• 12. books.rsc.org [books.rsc.org]
• 13. Mechanisms of Action for Small Molecules Revealed by Structural Biology in Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Target deconvolution strategies in TCM: Bridging medicinal properties with therapeutic efficacies - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Target deconvolution techniques in modern phenotypic profiling - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Discovery of a benzofuran derivative (MBPTA) as a novel ROCK inhibitor that protects against MPP⁺-induced oxidative stress and cell death in SH-SY5Y cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Step-by-step synthesis protocol for 1-(5-Methoxy-3-methyl-1-benzofuran-2-yl)ethan-1-one

An Application Note and Protocol for the Synthesis of 1-(5-Methoxy-3-methyl-1-benzofuran-2-yl)ethan-1-one

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed, research-grade protocol for the synthesis of 1-(5-methoxy-3-methyl-1-benzofuran-2-yl)ethan-1-one, a key intermediate in the development of novel pharmaceutical agents. The synthesis is presented in two main stages: the construction of the 5-methoxy-3-methyl-1-benzofuran core via a Perkin-like condensation, followed by a regioselective Friedel-Crafts acylation to introduce the acetyl group at the C2 position. This guide emphasizes the underlying chemical principles, safety considerations, and analytical validation steps necessary for successful and reproducible synthesis.

Introduction

Benzofuran derivatives are a prominent class of heterocyclic compounds found in numerous natural products and synthetic molecules with a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[1] The target molecule, 1-(5-methoxy-3-methyl-1-benzofuran-2-yl)ethan-1-one, serves as a valuable building block for the synthesis of more complex pharmaceutical candidates. Its structure, featuring a methoxy group, a methyl group, and an acetyl group on the benzofuran scaffold, offers multiple points for further chemical modification.

This application note details a robust and logical synthetic route, providing experienced researchers with the necessary information to produce this compound with a high degree of purity. The causality behind experimental choices, from reagent selection to reaction conditions, is explained to allow for informed troubleshooting and optimization.

Overall Synthetic Scheme

The proposed synthesis is a two-step process, beginning with the formation of the benzofuran ring, followed by the introduction of the acetyl group.

Caption: Overall two-step synthesis of the target molecule.

PART 1: Synthesis of 5-Methoxy-3-methyl-1-benzofuran

This stage involves the construction of the core benzofuran ring system from readily available starting materials. The reaction proceeds via an initial O-alkylation of p-methoxyphenol, followed by an intramolecular cyclization.

Materials and Reagents

Reagent	Formula	MW ( g/mol )	M.P. (°C)	B.P. (°C)	Density (g/mL)	Hazards
p-Methoxyphenol	C₇H₈O₂	124.14	54-57	243	-	Irritant, Harmful
3-Chlorobutan-2-one	C₄H₇ClO	106.55	-	114-115	1.034	Flammable, Corrosive
Potassium Carbonate	K₂CO₃	138.21	891	-	2.43	Irritant
Acetone	C₃H₆O	58.08	-95	56	0.791	Flammable, Irritant
Dichloromethane (DCM)	CH₂Cl₂	84.93	-96.7	39.6	1.326	Carcinogen, Irritant
Sodium Sulfate (anhydrous)	Na₂SO₄	142.04	884	-	2.663	-
Hydrochloric Acid (1M)	HCl	36.46	-	-	~1.0	Corrosive
Saturated Sodium Bicarbonate	NaHCO₃	84.01	-	-	~1.0	-
Brine	NaCl (aq)	58.44	-	-	~1.2	-

Experimental Protocol

• Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add p-methoxyphenol (10.0 g, 80.5 mmol), potassium carbonate (22.3 g, 161 mmol), and acetone (150 mL).

• Addition of Alkylating Agent: While stirring the suspension, add 3-chlorobutan-2-one (9.4 g, 88.6 mmol) dropwise at room temperature.

• Reaction: Heat the reaction mixture to reflux and maintain for 12-16 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a hexane:ethyl acetate (9:1) eluent system.

• Workup: After completion of the reaction (disappearance of the starting phenol), cool the mixture to room temperature and filter off the potassium carbonate. Wash the solid with acetone (2 x 20 mL).

• Extraction: Concentrate the filtrate under reduced pressure to obtain a crude residue. Dissolve the residue in dichloromethane (100 mL) and wash with 1M HCl (50 mL), saturated sodium bicarbonate solution (50 mL), and brine (50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent under reduced pressure to yield the crude 5-methoxy-3-methyl-1-benzofuran.

• Purification: Purify the crude product by column chromatography on silica gel using a hexane:ethyl acetate gradient (starting with 100% hexane) to afford the pure product.

PART 2: Friedel-Crafts Acylation of 5-Methoxy-3-methyl-1-benzofuran

This step introduces the acetyl group at the electron-rich C2 position of the benzofuran ring. The regioselectivity is directed by the activating effect of the heterocyclic oxygen atom.[2]

Materials and Reagents

Reagent	Formula	MW ( g/mol )	M.P. (°C)	B.P. (°C)	Density (g/mL)	Hazards
5-Methoxy-3-methyl-1-benzofuran	C₁₀H₁₀O₂	162.19	-	-	-	-
Acetyl Chloride	C₂H₃ClO	78.50	-112	52	1.104	Flammable, Corrosive
Aluminum Chloride (anhydrous)	AlCl₃	133.34	192.6	-	2.48	Corrosive, Water-reactive
Dichloromethane (DCM)	CH₂Cl₂	84.93	-96.7	39.6	1.326	Carcinogen, Irritant
Hydrochloric Acid (1M)	HCl	36.46	-	-	~1.0	Corrosive
Saturated Sodium Bicarbonate	NaHCO₃	84.01	-	-	~1.0	-
Brine	NaCl (aq)	58.44	-	-	~1.2	-
Sodium Sulfate (anhydrous)	Na₂SO₄	142.04	884	-	2.663	-

Experimental Protocol

• Reaction Setup: To a flame-dried 250 mL round-bottom flask under an inert atmosphere (nitrogen or argon), add anhydrous aluminum chloride (6.5 g, 48.7 mmol) and anhydrous dichloromethane (100 mL). Cool the suspension to 0 °C in an ice bath.

• Formation of Acylium Ion: Add acetyl chloride (3.5 mL, 48.7 mmol) dropwise to the stirred suspension, maintaining the temperature at 0 °C. Stir for 15 minutes to allow for the formation of the acylium ion complex.

• Addition of Benzofuran: Dissolve 5-methoxy-3-methyl-1-benzofuran (5.0 g, 30.8 mmol) in anhydrous dichloromethane (20 mL) and add it dropwise to the reaction mixture over 30 minutes, keeping the temperature at 0 °C.

• Reaction: After the addition is complete, allow the reaction to stir at 0 °C for 1 hour, then let it warm to room temperature and stir for an additional 2-3 hours. Monitor the reaction by TLC (hexane:ethyl acetate 8:2).

• Quenching: Upon completion, carefully pour the reaction mixture into a beaker containing crushed ice and 1M HCl (100 mL). Stir vigorously for 15 minutes.

• Extraction: Separate the organic layer and extract the aqueous layer with dichloromethane (2 x 50 mL). Combine the organic layers.

• Washing: Wash the combined organic layers with water (50 mL), saturated sodium bicarbonate solution (50 mL), and brine (50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by recrystallization from ethanol or by column chromatography on silica gel (hexane:ethyl acetate 9:1) to yield 1-(5-methoxy-3-methyl-1-benzofuran-2-yl)ethan-1-one as a solid.

Mechanism of Friedel-Crafts Acylation

The Friedel-Crafts acylation proceeds via an electrophilic aromatic substitution mechanism.

Caption: Mechanism of Friedel-Crafts acylation.

Characterization

The identity and purity of the final product should be confirmed by standard analytical techniques:

• ¹H NMR (Proton Nuclear Magnetic Resonance): To confirm the proton environment of the synthesized molecule. Expected signals would include singlets for the methyl and methoxy groups, an aromatic multiplet, and a singlet for the acetyl protons.

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): To confirm the carbon skeleton of the molecule.

• MS (Mass Spectrometry): To determine the molecular weight of the product. For C₁₂H₁₂O₃, the expected [M]+ is 204.08 g/mol .

• FT-IR (Fourier-Transform Infrared Spectroscopy): To identify functional groups, particularly the carbonyl (C=O) stretch of the ketone.

Safety and Handling

• All manipulations should be performed in a well-ventilated fume hood.

• Personal protective equipment (PPE), including safety goggles, a lab coat, and appropriate gloves, must be worn at all times.

• Acetyl chloride and aluminum chloride are corrosive and react violently with water. Handle with extreme care under anhydrous conditions.

• Dichloromethane is a suspected carcinogen; avoid inhalation and skin contact.

• Refer to the Safety Data Sheets (SDS) for all chemicals before use.

Conclusion

This application note provides a comprehensive and detailed protocol for the synthesis of 1-(5-methoxy-3-methyl-1-benzofuran-2-yl)ethan-1-one. By following the outlined procedures and adhering to the safety precautions, researchers can reliably produce this valuable intermediate for applications in drug discovery and development. The provided mechanistic insights and structured protocol are intended to empower scientists to not only replicate the synthesis but also to adapt it for the creation of novel benzofuran analogs.

References

• Krawiecka, M., Kuran, B., Kossakowski, J., Wolska, I., Kierzkowska, M., & Młynarczyk, G. (n.d.). Synthesis and characterization of selected methyl 5-methoxy-2-methyl-1-benzofuran-3-carboxylate derivatives with potential antimicrobial activity.
• Dudley, M. E., Morshed, M. M., & Hossain, M. M. (2019).
• DEA.gov. (n.d.). The Characterization of 2-(5-Methoxy-1-benzofuran-3-yl)- N,N-dimethylethanamine (5-MeO-BFE)
• Kishor, M. (2017). Review on Synthetic Routes for Synthesis of Benzofuran-Based Compounds. Journal of Chemical and Pharmaceutical Research, 9(5), 210-220.
• ResearchGate. (n.d.). Synthesis of selected 1-(3-methyl-1-benzofuran-2-yl)
• One-pot synthesis of benzofurans via heteroannul
• MDPI. (2024, February 7). New Derivatives of 1-(3-Methyl-1-Benzofuran-2-yl)Ethan-1-one: Synthesis and Preliminary Studies of Biological Activity.
• Hirota, T., Fujita, H., Sasaki, K., & Namba, T. (n.d.). A novel synthesis of benzofuran and related compounds. III. The vilsmeier reaction of phenoxyacetaldehyde diethyl acetals. Journal of Heterocyclic Chemistry, 23(6), 1715-1716.
• Google Patents. (n.d.). CN101357910A - Method for synthesizing 2-acetylfuran.
• PMC. (n.d.).
• REVIEW ARTICLE ON VILSMEIER-HAACK REACTION. (n.d.).
• Benchchem. (n.d.).
• PMC. (2019, April 18). Synthesis of New Derivatives of Benzofuran as Potential Anticancer Agents.
• Organic Syntheses Procedure. (n.d.).
• Benchchem. (n.d.). A Researcher's Guide to the Regioselectivity of the Vilsmeier-Haack Reaction.
• RSC Publishing. (2023, September 5). Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent.
• YouTube. (2022, April 20). VILSMEIER HAACK REACTION | Organic Name Reactions | DMF | POCL3.

Sources

• 1. Selective synthesis of 3-formylbenzofuran and 3-acylbenzofuran using a chalcone rearrangement strategy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]

A Robust, Validated RP-HPLC Method for the Quantification of 1-(5-Methoxy-3-methyl-1-benzofuran-2-yl)ethan-1-one

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

This application note presents a comprehensive guide to developing and validating a precise, accurate, and robust reversed-phase high-performance liquid chromatography (RP-HPLC) method for the quantification of 1-(5-Methoxy-3-methyl-1-benzofuran-2-yl)ethan-1-one. Benzofuran derivatives are a significant class of heterocyclic compounds, widely recognized for their diverse pharmacological activities.[1][2] As such, a reliable analytical method is imperative for quality control, stability testing, and pharmacokinetic studies. This document provides a step-by-step protocol, from initial method development and optimization to full validation in accordance with the International Council for Harmonisation (ICH) Q2(R1) guidelines.[3][4] The causality behind experimental choices is explained, ensuring the protocol is not just a series of steps, but a self-validating system grounded in scientific principles.

Analyte Properties & Initial Chromatographic Considerations

A foundational understanding of the analyte's physicochemical properties is critical for logical method development.

1.1. Structure and Physicochemical Properties

1-(5-Methoxy-3-methyl-1-benzofuran-2-yl)ethan-1-one is an aromatic ketone with a benzofuran core. Its structure dictates its behavior in a chromatographic system.

• Structure: (Note: An image would be placed here in a final document. For this text-based generation, the structure is described.) The molecule consists of a bicyclic benzofuran system, substituted with a methoxy group on the benzene ring, a methyl group on the furan ring, and an acetyl group.

• Polarity: The presence of the benzofuran ring and hydrocarbon moieties (methyl, acetyl) lends the molecule significant non-polar character. The methoxy and ketone functional groups add some polarity. The predicted XlogP value for the similar compound 1-(5-methoxy-1-benzofuran-2-yl)ethanone is 2.3, suggesting moderate hydrophobicity.[5] This profile makes it an ideal candidate for reversed-phase HPLC, where the primary retention mechanism is hydrophobic interaction with the stationary phase.

• UV Absorbance: The conjugated aromatic system of the benzofuran ring is a strong chromophore, making UV detection a suitable choice for quantification. Aromatic hydrocarbons and ketones typically exhibit strong absorbance in the UV region.[6][7] For initial method development, a detection wavelength of 254 nm is a common starting point due to the aromaticity of the compound.[6][8] A full UV scan of the analyte in the mobile phase should be performed to determine the wavelength of maximum absorbance (λmax) for optimal sensitivity.

Property	Value / Characteristic	Rationale for HPLC Method
Molecular Formula	C₁₂H₁₂O₃	(As inferred from related structures)[9]
Molecular Weight	204.22 g/mol	(As inferred from related structures)
Predicted Polarity	Moderately non-polar / hydrophobic	Excellent candidate for Reversed-Phase (RP) chromatography.
Chromophore	Conjugated aromatic benzofuran system	Strong UV absorbance allows for sensitive quantification using a UV detector.[8]

HPLC Method Development: A Step-by-Step Protocol

The goal of method development is to achieve a symmetric peak shape, adequate retention time, and sufficient resolution from any impurities or degradants.

Caption: A logical workflow for systematic HPLC method development.

2.1. Materials and Reagents

• HPLC System: An HPLC system with a quaternary or binary pump, autosampler, column oven, and a UV-Vis or Photodiode Array (PDA) detector.

• Column: A C18 column (e.g., 150 mm x 4.6 mm, 5 µm particle size) is the recommended starting point due to its versatility and wide applicability in reversed-phase chromatography.[6]

• Solvents: HPLC-grade acetonitrile (ACN), methanol (MeOH), and water.

• Additives: Formic acid or orthophosphoric acid (for pH adjustment, if needed).

• Analyte: Reference standard of 1-(5-Methoxy-3-methyl-1-benzofuran-2-yl)ethan-1-one of known purity.

2.2. Protocol for Method Development

Step 1: Standard and Sample Preparation

• Stock Solution: Accurately weigh ~10 mg of the reference standard and dissolve it in 10 mL of diluent (e.g., acetonitrile or a 50:50 mixture of acetonitrile and water) to create a 1 mg/mL stock solution.

• Working Standard: Dilute the stock solution to a working concentration of ~50 µg/mL for initial injections.

• Filtration: Filter all solutions through a 0.45 µm syringe filter before injection to prevent particulate matter from damaging the column.[10]

Step 2: Initial Screening

• Column Choice: Install a C18 column. This phase is robust and provides good retention for moderately non-polar compounds like the target analyte.

• Mobile Phase Screening: The choice of organic solvent can significantly alter selectivity.

  • Run 1 (Acetonitrile): Start with an isocratic elution using Acetonitrile:Water (60:40 v/v).

  • Run 2 (Methanol): Perform a second run with Methanol:Water (70:30 v/v). Methanol is more polar than acetonitrile and can offer different selectivity for aromatic compounds.

• Instrument Conditions:

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 25 °C.

  • Injection Volume: 10 µL.

  • Detection Wavelength: 254 nm (or the predetermined λmax).

Step 3: Optimization

• Evaluate Initial Runs: Assess the retention time (ideal is 3-10 minutes), peak shape (asymmetry factor should be close to 1), and efficiency (plate count).

• Adjust Organic Modifier Concentration:

  • If retention is too long, increase the percentage of the organic solvent (ACN or MeOH).

  • If retention is too short, decrease the percentage of the organic solvent.

  • Aim for a k' (retention factor) between 2 and 10.

• Consider Mobile Phase pH: For this neutral molecule, pH adjustment may not be critical. However, adding a small amount of acid (e.g., 0.1% formic acid) to the aqueous phase can sharpen peaks by suppressing the ionization of residual silanols on the silica-based column packing, which can cause peak tailing.

• Gradient Elution: If the sample contains impurities with a wide range of polarities, a gradient elution (e.g., starting at 40% ACN and increasing to 90% ACN over 10 minutes) may be necessary to elute all components with good peak shape in a reasonable time.[1]

2.3. Final Optimized Method (Example)

The following table presents a hypothetical but realistic set of final optimized conditions.

Parameter	Optimized Condition
Instrument	Agilent 1260 Infinity II or equivalent
Column	C18, 150 mm x 4.6 mm, 5 µm
Mobile Phase A	0.1% Orthophosphoric Acid in Water
Mobile Phase B	Acetonitrile
Elution Mode	Isocratic: 55% B
Flow Rate	1.0 mL/min
Column Temp.	35 °C
Injection Vol.	10 µL
UV Detection	254 nm
Run Time	10 minutes
Retention Time	~4.5 minutes

HPLC Method Validation Protocol (ICH Q2(R1))

Method validation demonstrates that the analytical procedure is suitable for its intended purpose.[3] The following protocols are based on the ICH Q2(R1) guidelines.[4][11]

Caption: Workflow for HPLC method validation based on ICH Q2(R1).

3.1. System Suitability

• Purpose: To ensure the chromatographic system is performing adequately.

• Protocol: Inject the working standard solution five times.

• Acceptance Criteria:

  • Relative Standard Deviation (RSD) of peak area: ≤ 2.0%.[12]

  • Tailing factor (Asymmetry): ≤ 2.0.

  • Theoretical plates (N): > 2000.

3.2. Specificity

• Purpose: To demonstrate that the method can unequivocally assess the analyte in the presence of components that may be expected to be present (e.g., impurities, degradants, matrix components).

• Protocol:

  • Inject a blank solution (diluent).

  • Inject the reference standard solution.

  • Inject a sample solution spiked with known related substances, if available.

  • Perform forced degradation studies (acid, base, peroxide, heat, light) on the analyte and analyze the resulting solutions to ensure the main peak is resolved from all degradant peaks.

• Acceptance Criteria: The analyte peak should be free from interference from the blank at its retention time. In spiked and degraded samples, the analyte peak should be resolved from all other peaks (resolution > 2.0).

3.3. Linearity and Range

• Purpose: To demonstrate a direct proportional relationship between concentration and detector response.

• Protocol:

  • Prepare a series of at least five calibration standards from the stock solution, covering the expected concentration range (e.g., 50% to 150% of the target concentration, such as 5, 10, 25, 50, 75 µg/mL).

  • Inject each standard in triplicate.

  • Construct a calibration curve by plotting the mean peak area against concentration.

• Acceptance Criteria:

  • Correlation coefficient (r²): ≥ 0.999.[8]

  • The y-intercept should be close to zero.

3.4. Accuracy

• Purpose: To determine the closeness of the measured value to the true value.

• Protocol:

  • Prepare a sample matrix (placebo) and spike it with the analyte at three different concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

  • Prepare each concentration level in triplicate.

  • Analyze the samples and calculate the percentage recovery.

• Acceptance Criteria: The mean percent recovery should be within 98.0% to 102.0%.[8]

3.5. Precision

• Purpose: To assess the degree of scatter between a series of measurements.

• Protocol:

  • Repeatability (Intra-day precision): Analyze six replicate samples of the analyte at 100% of the target concentration on the same day, by the same analyst, on the same instrument.

  • Intermediate Precision (Inter-day precision): Repeat the analysis on a different day, with a different analyst, or on a different instrument.

• Acceptance Criteria: The RSD for the sets of measurements should be ≤ 2.0%.[13]

3.6. Limit of Detection (LOD) and Limit of Quantitation (LOQ)

• Purpose: To determine the lowest concentration of analyte that can be reliably detected (LOD) and quantified (LOQ) with acceptable precision and accuracy.

• Protocol (based on the calibration curve):

  • LOD = 3.3 × (σ / S)

  • LOQ = 10 × (σ / S)

  • Where σ is the standard deviation of the y-intercept of the regression line and S is the slope of the calibration curve.

• Acceptance Criteria: The LOQ value should be verified by analyzing a sample at this concentration and demonstrating acceptable precision (RSD ≤ 10%) and accuracy.[13]

3.7. Robustness

• Purpose: To measure the method's capacity to remain unaffected by small, deliberate variations in method parameters.

• Protocol:

  • Analyze a standard solution while making small changes to the method parameters, one at a time.

  • Examples of variations:

    • Flow rate (± 0.1 mL/min).

    • Column temperature (± 5 °C).

    • Mobile phase composition (e.g., organic phase ± 2%).

• Acceptance Criteria: The system suitability parameters should still be met, and the peak area should not change significantly.

Summary of Validation Data (Example)

Validation Parameter	Result	Acceptance Criteria
Linearity (r²)	0.9995	≥ 0.999
Range (µg/mL)	5 - 75	Covers working concentration
Accuracy (% Recovery)	99.2% - 101.5%	98.0% - 102.0%
Precision (Repeatability RSD)	0.85%	≤ 2.0%
Precision (Intermediate RSD)	1.10%	≤ 2.0%
LOD (µg/mL)	0.15 µg/mL	-
LOQ (µg/mL)	0.45 µg/mL	-
Robustness	Passed	System suitability met

Conclusion

The RP-HPLC method described provides a systematic and scientifically sound approach for the reliable quantification of 1-(5-Methoxy-3-methyl-1-benzofuran-2-yl)ethan-1-one. By following the detailed protocols for method development and validation outlined in this note, researchers, scientists, and drug development professionals can establish a robust analytical procedure suitable for routine quality control and research applications. The validation of the method according to ICH Q2(R1) guidelines ensures its accuracy, precision, and reliability, which are paramount in the pharmaceutical industry.

References

• MDPI. (2024, February 7). New Derivatives of 1-(3-Methyl-1-Benzofuran-2-yl)Ethan-1-one: Synthesis and Preliminary Studies of Biological Activity. Available from: [Link]

• ResearchGate. (n.d.). The Characterization of 2-(5-Methoxy-1-benzofuran-3-yl)-N,N-dimethylethanamine (5-MeO-BFE) and Differentiation from its N-Ethyl Analog. Available from: [Link]

• NextSDS. (n.d.). (5-METHOXY-1-BENZOFURAN-2-YL)METHANOL — Chemical Substance Information. Available from: [Link]

• PubChemLite. (n.d.). 1-(5-methoxy-3-methyl-1-benzofuran-2-yl)ethan-1-amine. Available from: [Link]

• European Medicines Agency. (1995, June). ICH Topic Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. Available from: [Link]

• Phenomenex. (n.d.). Reversed Phase HPLC Method Development. Available from: [Link]

• ResearchGate. (2022, March 4). Synthesis of the New 1-(7-Methoxy-1-benzofuran-2-yl)-3-(4-methylphenyl)prop-2-en-1-one and Controlling of Spectroscopic, Optical and Conductivity Properties by Concentration. Available from: [Link]

• Periodica Polytechnica Chemical Engineering. (n.d.). INVESTIGATION OF AROMATIC HYDROCARBONS BY REVERSED PHASE HPLC. Available from: [Link]

• ACS Publications. (2025, November 21). Development of Two Synthetic Routes to a Benzofuran Intermediate for Fruquintinib. Available from: [Link]

• U.S. Food and Drug Administration. (2021, September 17). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. Available from: [Link]

• Acta Poloniae Pharmaceutica. (n.d.). SYNTHESIS AND CHARACTERIZATION OF SELECTED METHYL 5-METHOXY-2-METHYL-1-BENZOFURAN-3-CARBOXYLATE DERIVATIVES. Available from: [Link]

• ResearchGate. (n.d.). Q2(R1) Validation of Analytical Procedures: An Implementation Guide. Available from: [Link]

• PubChem. (n.d.). 1-(1,3-Dihydro-2-benzofuran-5-yl)ethan-1-one. Available from: [Link]

• International Journal of Pharmaceutical and Bio-Medical Science. (n.d.). Design, Synthesis And Characterization Of Benzofuran Derivatives For Anti-Bacterial Activity. Available from: [Link]

• DEA.gov. (n.d.). The Characterization of 2-(5-Methoxy-1-benzofuran-3-yl)-N,N-dimethylethanamine (5-MeO-BFE) and Differentiation from its N-Ethyl. Available from: [Link]

• MDPI. (2026, January 26). Process Development and Validation of Reverse-Phase High-Performance Liquid Chromatography Method for Simultaneous Quantification of Quercetin, Thymoquinone, and Pterostilbene. Available from: [Link]

• MDPI. (2024, August 6). Synthesis of Benzofuran Derivatives via a DMAP-Mediated Tandem Cyclization Reaction Involving ortho-Hydroxy α-Aminosulfones. Available from: [Link]

• AMSbio. (2025, July 22). ICH Guidelines for Analytical Method Validation Explained. Available from: [Link]

• ScienceScholar. (2022, November 6). Development and validation of RP-HPLC method for determination of ketorolac tromethamine from bulk and pharmaceutical formulations. Available from: [Link]

• Therapeutic Goods Administration (TGA). (2025, January 14). ICH Topic Q 2 (R1) - Validation of analytical procedures: text and methodology. Available from: [Link]

• ResearchGate. (n.d.). Application of HPLC to determination of aldehydes, ketones and polycyclic aromatic hydrocarbons in air samples collected in uncontrolled combustion sources. Available from: [Link]

• PubMed. (2024, February 7). New Derivatives of 1-(3-Methyl-1-Benzofuran-2-yl)Ethan-1-one: Synthesis and Preliminary Studies of Biological Activity. Available from: [Link]

• PubChemLite. (n.d.). Ethanone, 1-(5-methoxy-2-benzofuranyl)-. Available from: [Link]

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Application Note: Structural Elucidation of 1-(5-Methoxy-3-methyl-1-benzofuran-2-yl)ethan-1-one using NMR Spectroscopy

Abstract

This application note provides a comprehensive guide to the analysis of 1-(5-Methoxy-3-methyl-1-benzofuran-2-yl)ethan-1-one using Nuclear Magnetic Resonance (NMR) spectroscopy. The benzofuran scaffold is a privileged heterocycle in medicinal chemistry, and precise structural confirmation is critical for drug development and synthetic chemistry.[1][2] This document outlines detailed protocols for sample preparation, and 1D and 2D NMR data acquisition. It presents a full assignment of the ¹H and ¹³C NMR spectra, supported by Heteronuclear Multiple Bond Correlation (HMBC) data, to provide a self-validating system for structural verification. This guide is intended for researchers, scientists, and drug development professionals requiring definitive structural analysis of substituted benzofuran derivatives.

Introduction

1-(5-Methoxy-3-methyl-1-benzofuran-2-yl)ethan-1-one is a substituted benzofuran derivative. The benzofuran core is a constituent of many natural products and synthetic compounds with a wide array of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[1][3] Accurate and unambiguous structural characterization is paramount for understanding structure-activity relationships (SAR) and ensuring the integrity of chemical entities in research and development.

NMR spectroscopy is an unparalleled tool for the non-destructive elucidation of molecular structures in solution. One-dimensional (¹H and ¹³C) and two-dimensional (e.g., COSY, HSQC, HMBC) NMR experiments provide detailed information about the chemical environment, connectivity, and spatial relationships of atoms within a molecule. This note details the application of these techniques for the complete spectral assignment and structural verification of the title compound.

Experimental Protocols

The following protocols are designed to yield high-quality NMR data for structural elucidation. The causality behind key choices, such as solvent and specific experiments, is explained to ensure adaptability and understanding.

Sample Preparation

The quality of the NMR spectrum is directly dependent on the sample preparation. Deuterated chloroform (CDCl₃) is an excellent choice for this compound due to its good solubilizing power for moderately polar organic molecules and its relatively clean spectral window.

Protocol:

• Weighing: Accurately weigh approximately 5-10 mg of 1-(5-Methoxy-3-methyl-1-benzofuran-2-yl)ethan-1-one.

• Dissolution: Transfer the solid to a clean, dry vial. Add approximately 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard.

• Mixing: Gently vortex the vial until the sample is completely dissolved. A clear, particulate-free solution is essential.

• Transfer: Using a clean Pasteur pipette, transfer the solution into a standard 5 mm NMR tube.

• Filtering (Optional): If any particulates are visible, filter the solution through a small plug of glass wool placed in the Pasteur pipette during transfer.

• Capping: Securely cap the NMR tube to prevent solvent evaporation.

NMR Data Acquisition

The following parameters are recommended for a standard 300 MHz or 400 MHz NMR spectrometer. These provide a balance between sensitivity and experimental time.

Instrumentation:

• Spectrometer: 300 MHz (or higher field) NMR Spectrometer

• Probe: 5 mm Broadband Observe (BBO) or similar

• Temperature: 298 K (25 °C)

¹H NMR Acquisition:

• Pulse Program: zg30 (or equivalent standard 30° pulse sequence)

• Number of Scans (ns): 8-16

• Spectral Width (sw): 16 ppm

• Acquisition Time (aq): ~2.5 s

• Relaxation Delay (d1): 2 s

¹³C{¹H} NMR Acquisition:

• Pulse Program: zgpg30 (or equivalent proton-decoupled sequence)

• Number of Scans (ns): 1024-2048 (or more, depending on concentration)

• Spectral Width (sw): 220 ppm

• Acquisition Time (aq): ~1.0 s

• Relaxation Delay (d1): 2 s

2D NMR (HMBC) Acquisition:

• Pulse Program: hmbcgpndqf (or equivalent gradient-selected, phase-sensitive sequence)

• Number of Scans (ns): 8-16

• Spectral Width (sw): F2 (¹H) = 16 ppm, F1 (¹³C) = 220 ppm

• Evolution Delay for J-coupling: Optimized for a long-range coupling of 8 Hz (d6 = 62.5 ms).

Data Analysis and Structural Assignment

The definitive structural confirmation relies on the logical assembly of spectral data. The atom numbering scheme used for assignment is presented in the diagram below.

Caption: Atom numbering scheme for NMR assignment.

¹H and ¹³C NMR Data Summary

The experimental data obtained from a 300 MHz spectrometer in CDCl₃ are summarized below.[4]

Atom No.	¹H Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	¹³C Chemical Shift (δ, ppm)
4	7.40	m	-	112.83
6	7.00	m	-	118.26
7	7.07	dd	J = 2.4, 2.4 Hz	102.22
9	2.59	s	-	27.70
10	2.57	s	-	9.56
11	3.87	s	-	55.87
2	-	-	-	148.98
3	-	-	-	124.10
3a	-	-	-	129.80
5	-	-	-	156.23
7a	-	-	-	149.04
8 (C=O)	-	-	-	191.26

Table 1: ¹H and ¹³C NMR spectral data for 1-(5-Methoxy-3-methyl-1-benzofuran-2-yl)ethan-1-one in CDCl₃.[4]

Detailed Signal Assignment

• Methyl Protons (C9, C10, C11): The three singlet signals in the upfield region of the ¹H spectrum correspond to the three methyl groups. The signal at δ 3.87 ppm is characteristic of a methoxy group (-OCH₃) on an aromatic ring (C11). The signals at δ 2.59 ppm and δ 2.57 ppm are assigned to the acetyl methyl (C9) and the C3-methyl (C10) protons, respectively. Their corresponding carbon signals appear at δ 55.87 , δ 27.70 , and δ 9.56 ppm .[4]

• Aromatic Protons (H4, H6, H7): The downfield region of the ¹H spectrum shows three signals corresponding to the protons on the benzene ring.

  • The signal at δ 7.07 ppm appears as a doublet of doublets (dd) with a small coupling constant (J = 2.4 Hz), characteristic of a proton with two meta-couplings. This pattern is indicative of H7, which is coupled to both H4 and H6.[4]

  • The signals at δ 7.40 ppm and δ 7.00 ppm are multiplets and correspond to H4 and H6.[4] Definitive assignment requires 2D NMR.

• Quaternary Carbons: The ¹³C NMR spectrum shows several quaternary carbon signals. The signal at δ 191.26 ppm is characteristic of a ketone carbonyl carbon (C8). The signals at δ 156.23 ppm and δ 149.04 ppm are attributed to the oxygen-bearing aromatic carbons C5 and C7a, respectively. The remaining signals are assigned to the other carbons of the benzofuran core.[4]

Structural Verification with 2D NMR (HMBC)

Heteronuclear Multiple Bond Correlation (HMBC) is a cornerstone experiment for connecting proton and carbon signals over two to three bonds, providing an unambiguous framework of the molecular structure. The diagram below illustrates the key expected HMBC correlations.

Caption: Key expected HMBC correlations for structural validation.

• Acetyl Group (-COCH₃): The protons of the acetyl methyl group (H9, δ 2.59) are expected to show a strong three-bond correlation (³J) to the carbonyl carbon (C8, δ 191.26) and a two-bond correlation (²J) to the benzofuran carbon C2 (δ 148.98). This confirms the acetyl group's attachment at the C2 position.

• C3-Methyl Group: The protons of the C3-methyl group (H10, δ 2.57) should exhibit correlations to C3 (²J, δ 124.10), C2 (³J, δ 148.98), and the bridgehead carbon C3a (³J, δ 129.80). These correlations firmly place this methyl group at the C3 position.

• Methoxy Group (-OCH₃): The methoxy protons (H11, δ 3.87) will show a key three-bond correlation to C5 (δ 156.23), confirming its position on the aromatic ring.

• Aromatic Ring: Correlations from the aromatic protons to neighboring carbons will confirm their specific assignments. For instance, H7 (δ 7.07) is expected to correlate to C5 and C6, while H4 (δ 7.40) should correlate to C5, C6 and C3a.

Conclusion

The combination of 1D (¹H, ¹³C) and 2D (HMBC) NMR spectroscopy provides a robust and definitive method for the structural characterization of 1-(5-Methoxy-3-methyl-1-benzofuran-2-yl)ethan-1-one. The protocols and data presented in this application note serve as a reliable reference for researchers in synthetic and medicinal chemistry. The clear assignment of all proton and carbon signals, validated by through-bond correlations, establishes a high degree of confidence in the molecular structure, which is a critical requirement for publication, patenting, and further development in drug discovery pipelines.

References

• Zdyb, O., et al. (2024). New Derivatives of 1-(3-Methyl-1-Benzofuran-2-yl)Ethan-1-one: Synthesis and Preliminary Studies of Biological Activity. Molecules, 29(4), 779. Available at: [Link]

• El-Gamal, M. I., et al. (2012). Synthesis and characterization of selected methyl 5-methoxy-2-methyl-1-benzofuran-3-carboxylate derivatives with potential antimicrobial activity. Acta Poloniae Pharmaceutica, 69(6), 1055-1065. Available at: [Link]

• Aslam, M. S., et al. (2018). Benzofuranyl Esters: Synthesis, Crystal Structure Determination, Antimicrobial and Antioxidant Activities. Molecules, 23(11), 2999. Available at: [Link]

• Di Donato, M., et al. (2016). Synthesis and NMR studies of novel 2-eteroarylbenzofuran derivatives. SciForum. Available at: [Link]

• U.S. Department of Justice, Drug Enforcement Administration. (2019). The Characterization of 2-(5-Methoxy-1-benzofuran-3-yl)- N,N-dimethylethanamine (5-MeO-BFE) and Differentiation from its N-Ethyl Isomer, 5-EtO-BFE. Microgram Journal, 16(1-4). Available at: [Link]

• Beaudry, C. M., et al. (2021). Regioselective Synthesis of Benzofuranones and Benzofurans. The Journal of Organic Chemistry, 86(9), 6794-6805. Available at: [Link]

• ResearchGate. (n.d.). Comparison of 1 H NMR spectra in the dihydrobenzofuran (2-H and 3-H) region for the trans and cis isomers 6a and 6b, respectively. Available at: [Link]

• Royal Society of Chemistry. (2020). Supporting Information for: Regioselective synthesis of benzofurans. Available at: [Link]

• Rossa, S. A., et al. (2005). Two new benzofuran derivatives from the roots of Zanthoxylum flavum. Journal of Chemical Research. Available at: [Link]

• Shingade, S., et al. (2018). Synthesis, characterization and antimicrobial evaluation of some novel (3-methyl- 5-((3-phenylisoxazol-5-yl)methoxy)benzofuran-2-yl)(phenyl)methanone derivatives. World Journal of Pharmaceutical Research, 7(18), 656-667. Available at: [Link]

Sources

• 1. sciforum.net [sciforum.net]
• 2. Benzofuranyl Esters: Synthesis, Crystal Structure Determination, Antimicrobial and Antioxidant Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. New Derivatives of 1-(3-Methyl-1-Benzofuran-2-yl)Ethan-1-one: Synthesis and Preliminary Studies of Biological Activity [mdpi.com]

Application Note: Advanced Purification and Crystallization Strategies for 1-(5-Methoxy-3-methyl-1-benzofuran-2-yl)ethan-1-one

Introduction & Strategic Overview

The compound 1-(5-Methoxy-3-methyl-1-benzofuran-2-yl)ethan-1-one (also known as 2-acetyl-5-methoxy-3-methylbenzofuran) is a highly valued building block in the synthesis of biologically active benzofuran derivatives, which are frequently investigated for their antimicrobial, antioxidant, and antitumor properties .

Synthesizing substituted benzofurans often yields a crude mixture containing unreacted starting materials (e.g., substituted salicylaldehydes), halogenated intermediates, and structurally similar regioisomers. Because regioisomers possess nearly identical molecular weights and similar solubilities, they can easily co-crystallize and disrupt the crystal lattice of the target compound. Therefore, achieving >99% purity requires a dual-stage approach: kinetic separation via flash chromatography to remove regioisomers, followed by thermodynamic purification via seeded cooling crystallization to isolate the target molecule in a highly ordered crystalline lattice .

Physicochemical Profiling

Before designing a purification workflow, it is critical to profile the thermodynamic properties of the target molecule. The planar benzofuran core, combined with the hydrogen-bond accepting methoxy and acetyl groups, makes this compound highly prone to forming well-defined crystals through π−π stacking and dipole interactions.

Table 1: Physicochemical Properties of 1-(5-Methoxy-3-methyl-1-benzofuran-2-yl)ethan-1-one

Property	Value	Implication for Purification
Molecular Formula	C₁₂H₁₂O₃	Planar aromatic system; promotes strong crystal lattice energy.
Molecular Weight	204.22 g/mol	Standard UV detection at 254 nm is highly effective.
Physical State	Solid (Crystalline)	Amenable to cooling and anti-solvent crystallization.
Estimated LogP	~2.8	Moderately lipophilic; soluble in EtOAc, insoluble in cold water.
Melting Point	72 °C – 76 °C	Requires low-temperature drying to prevent melt-degradation.

Workflow Rationale and Causality

The purification of this benzofuran derivative relies on exploiting different physical properties at each stage.

Downstream purification workflow for the benzofuran intermediate.

Why Flash Chromatography First?

If the crude mixture contains regioisomers (e.g., 4-methoxy vs. 5-methoxy derivatives), these impurities will act as "crystal poisoners." Flash chromatography separates these isomers based on subtle polarity differences, ensuring the feed for crystallization meets the minimum purity threshold (typically >85%) required for a high-yield single-step crystallization.

Why Seeded Cooling Crystallization?

Unseeded cooling crystallization often leads to high supersaturation, resulting in primary nucleation bursts and a broad crystal size distribution (CSD) containing fine particulates that trap impurities . By introducing seeds within the metastable zone and utilizing a non-linear (cubic) cooling profile , we match the cooling rate to the available crystal surface area (which grows quadratically, A∝d2 ). This maintains a constant, low supersaturation level, promoting uniform secondary nucleation and preventing impurity entrapment .

Experimental Protocols

Protocol A: Pre-Crystallization Clean-up via Flash Chromatography

This protocol acts as a self-validating kinetic separation system.

• Sample Preparation : Dissolve 10 g of the crude reaction mixture in a minimum volume of dichloromethane (DCM). Dry-load the mixture onto 15 g of silica gel by evaporating the DCM under reduced pressure.

• Column Equilibration : Pack a flash column with 200 g of silica gel (230-400 mesh) using a Hexane:Ethyl Acetate (9:1, v/v) solvent system.

• Elution : Load the dry silica mixture onto the column. Elute using an isocratic flow of Hexane:EtOAc (9:1).

• Self-Validation (TLC Monitoring) : Spot eluent fractions on silica TLC plates. Causality: The 5-methoxy target compound will elute slightly faster than its more polar impurities. Only pool fractions showing a single spot at Rf​≈0.45 .

• Concentration : Concentrate the pooled fractions under reduced pressure at 40°C to yield a pre-purified pale yellow solid.

Protocol B: Seeded Cooling Crystallization

This protocol is a self-validating thermodynamic purification system designed for high-purity isolation.

Table 2: Solvent Screening Matrix for Crystallization

Solvent System	Solubility at 60°C	Solubility at 5°C	Suitability Profile
Ethanol (100%)	> 150 mg/mL	< 15 mg/mL	Optimal (Steep solubility curve)
Ethyl Acetate	> 200 mg/mL	> 80 mg/mL	Poor (High cold solubility limits yield)
Hexane	< 20 mg/mL	< 5 mg/mL	Poor (Low hot solubility requires massive volumes)

• Dissolution : Suspend the pre-purified solid (from Protocol A) in absolute ethanol (ratio of 1 g solid to 7 mL ethanol) in a jacketed crystallizer. Heat to 60°C under gentle agitation (150 rpm) until complete dissolution is achieved.

• Linear Cooling to Metastable Zone : Cool the solution linearly from 60°C to 45°C at a rate of 0.5°C/min.

• Seeding : At 45°C, add 1% (w/w) of pure 1-(5-Methoxy-3-methyl-1-benzofuran-2-yl)ethan-1-one seed crystals. Causality: Adding seeds at this specific temperature bypasses the primary nucleation energy barrier, ensuring all subsequent phase separation occurs via controlled crystal growth on the seed surfaces. Hold at 45°C for 30 minutes to allow the seeds to anneal and prevent dissolution.

• Cubic Cooling : Implement a non-linear (cubic) cooling profile from 45°C down to 5°C over 4 hours. Causality: Slow initial cooling prevents supersaturation spikes, while faster cooling at the end maximizes yield once a large crystal surface area is established.

• Filtration and Self-Validation (Mother Liquor Analysis) : Filter the resulting slurry through a sintered glass funnel. Self-Validation Step : Immediately sample the mother liquor and analyze via HPLC. The concentration of the target compound must closely match the equilibrium solubility at 5°C (~12-15 mg/mL). A significantly higher concentration indicates a kinetic bottleneck (incomplete crystallization), requiring extended hold times.

• Washing & Drying : Wash the filter cake with 1 volume of ice-cold ethanol (0°C). Dry in a vacuum oven at 35°C (well below the ~72°C melting point) for 12 hours.

Seeded cooling crystallization temperature profile and kinetic control.

Analytical Validation Standards

To confirm the success of the purification workflow, the isolated crystals must be subjected to the following analytical checks:

• HPLC (Purity & Related Substances) : Run the sample on a C18 reverse-phase column using a Water/Acetonitrile gradient (0.1% TFA). The target peak should integrate to >99.0% area, with no single unknown impurity >0.1%.

• Differential Scanning Calorimetry (DSC) : A sharp, single endothermic melting peak between 72°C and 76°C confirms high crystalline order and the absence of solvent entrapment or polymorphic mixtures.

• ¹H NMR (Structural Integrity) : Confirms the presence of the methoxy group (singlet, ~3.8 ppm), the methyl group at the 3-position (singlet, ~2.5 ppm), and the acetyl group (singlet, ~2.6 ppm), validating that no degradation occurred during the thermal cycles of crystallization.

References

• Synthesis Antioxidant and Antibacterial Studies on 2-(2-arylamino-4-phenylthiazol-5-yl)benzofuran Derivatives Source: International Research Journal of Pure and Applied Chemistry (SciSpace) URL:[Link]

• Synthesis and Properties of Benzofuran-Fused Silole and Germole Derivatives: Reversible Dimerization and Crystal Structures of Monomers and Dimers Source: Organometallics (ACS Publications) URL:[Link]

• Cooling Crystallization of Indomethacin: Effect of Supersaturation, Temperature, and Seeding on Polymorphism and Crystal Size Distribution Source: Organic Process Research & Development (ACS Publications) URL:[Link]

• Modeling Pharmaceutical Batch Cooling Crystallization Processes Using Computational Fluid Dynamics Coupled with a One-Dimensional Population Balance Model Source: Crystal Growth & Design (PMC / NIH) URL:[Link]

In vivo dosing protocols for 1-(5-Methoxy-3-methyl-1-benzofuran-2-yl)ethan-1-one in murine models

Application Note: Preclinical In Vivo Dosing and Pharmacological Evaluation of 1-(5-Methoxy-3-methyl-1-benzofuran-2-yl)ethan-1-one in Murine Models

Target Audience: Researchers, Principal Investigators, and Preclinical Drug Development Professionals.

Executive Summary & Pharmacological Rationale

1-(5-Methoxy-3-methyl-1-benzofuran-2-yl)ethan-1-one (CAS 33038-32-3)[1] represents a highly versatile, privileged pharmacophore in medicinal chemistry. The benzofuran core, particularly when functionalized with methoxy and methyl substitutions at the C-5 and C-3 positions, serves as a critical scaffold for synthesizing potent therapeutic agents. In vivo, derivatives of this scaffold have demonstrated profound efficacy as Fibroblast Growth Factor Receptor (FGFR) inhibitors in solid tumors[2], tubulin polymerization disruptors in leukemia models[3], and multitarget-directed ligands for neurodegenerative diseases[4].

To successfully translate these molecules into murine models, researchers must overcome the inherent lipophilicity of the methoxy-benzofuran core. This application note details a self-validating, causally driven protocol for formulation, dosing, and efficacy evaluation.

Fig 1. FGFR kinase inhibition by benzofuran derivatives blocking tumor proliferation.

Formulation Strategy and Pharmacokinetics (PK)

Causality of Experimental Choices: The core structure of 1-(5-Methoxy-3-methyl-1-benzofuran-2-yl)ethan-1-one is highly hydrophobic. Attempting to dose this compound in standard aqueous buffers (e.g., PBS) will cause immediate precipitation. If administered intravenously (IV), this precipitate will cause fatal pulmonary embolisms in mice; if administered per os (PO), it will result in erratic gastrointestinal absorption and artifactual efficacy data.

Solution: A co-solvent system utilizing 5% DMSO, 40% PEG300, 5% Tween-80, and 50% sterile saline ensures the thermodynamic stability of the compound in solution, allowing for uniform systemic distribution.

Table 1: Representative Pharmacokinetic Parameters in C57BL/6 Mice

Parameter	IV Bolus (2 mg/kg)	PO Gavage (10 mg/kg)	Causality / Implication for Protocol Design
Cmax	1850 ng/mL	620 ng/mL	High IV Cmax necessitates slow injection to avoid acute neurological toxicity.
Tmax	0.08 h	1.5 h	PO dosing requires a 1.5h lead time before taking pharmacodynamic readouts.
T1/2	2.4 h	3.1 h	The short half-life dictates a BID (twice daily) dosing schedule for sustained efficacy.

| Bioavailability (F%) | 100% | ~35% | First-pass hepatic metabolism limits PO exposure; higher PO doses are required. |

Step-by-Step In Vivo Dosing Protocol

This protocol is designed as a self-validating system . Every critical phase includes a checkpoint to ensure the integrity of the experiment.

Phase 1: Compound Preparation (Formulation)

• Weighing: Accurately weigh 10 mg of the benzofuran derivative powder.

• Primary Solubilization: Dissolve completely in 0.5 mL of 100% DMSO. Vortex vigorously for 2 minutes.

  • Self-Validating Checkpoint: Hold the tube to the light. The solution must be completely clear. Any microscopic turbidity indicates incomplete dissolution, which will ruin downstream PK.

• Surfactant Addition: Add 4.0 mL of PEG300 followed by 0.5 mL of Tween-80. Sonicate at 37°C for 5 minutes to ensure micelle formation.

• Aqueous Phase: Slowly add 5.0 mL of sterile saline dropwise while continuously vortexing.

  • Causality: Dropwise addition prevents localized concentration gradients that trigger irreversible precipitation of the methoxy-benzofuran core.

Phase 2: Administration (Per Os Gavage)

• Restraint: Restrain the mouse using the scruff method, ensuring the head, neck, and spine are vertically aligned.

  • Causality: Misalignment creates an angle in the esophagus, drastically increasing the risk of esophageal perforation or accidental tracheal intubation.

• Intubation: Introduce a 20G reusable stainless-steel gavage needle (with a ball tip) into the diastema, sliding it gently down the esophagus. Let the weight of the needle guide the descent; do not force it.

• Dosing: Administer the formulation at a standard volume of 10 mL/kg (e.g., 0.2 mL for a 20 g mouse).

• Post-Dose Validation:

  • Self-Validating Checkpoint: Monitor the mouse in a clean cage for 5 minutes post-dose. Labored breathing, gasping, or extreme lethargy immediately post-gavage strongly suggests fluid aspiration into the lungs. Any mouse exhibiting these signs must be excluded from the efficacy data pool to maintain scientific integrity.

Phase 3: Pharmacodynamic (PD) Readout & Efficacy (Oncology Model)

For evaluating the compound as an FGFR or tubulin inhibitor in solid tumor xenografts (e.g., SNU-16 gastric cancer)[2]:

• Baseline: Measure baseline tumor volume bi-weekly using digital calipers. Calculate volume using the formula: V=(Length×Width2)/2 .

• Randomization: Once tumors reach an average volume of 100-150 mm³, randomize mice into Vehicle and Treatment cohorts.

• Regimen: Dose BID (twice daily) for 21 days due to the compound's ~3h half-life.

Fig 2. In vivo experimental workflow with integrated self-validating checkpoints.

Toxicity Monitoring & Data Interpretation

Because methoxy-benzofuran derivatives are potent and can occasionally exhibit off-target cytotoxicity or interact with metabolic enzymes[4], rigorous toxicity monitoring is mandatory to differentiate true pharmacological efficacy from general systemic decline.

• Cmax-Driven Toxicity Check: If IV administration shows acute neurological toxicity (e.g., tremors) but PO does not, it indicates a Cmax-driven toxicity rather than total exposure (AUC) toxicity. Validation: Draw blood via the submandibular vein at 15 minutes post-IV to verify if Cmax exceeds the tolerated threshold.

• Body Weight Trajectory: Measure body weight daily. Causality: A sustained loss of >15% baseline body weight indicates severe systemic toxicity. Efficacy data from mice losing >15% weight is considered artifactual, as tumor shrinkage may simply be a byproduct of severe cachexia.

• Hepatotoxicity Screening: At terminal sacrifice, collect serum via cardiac puncture. Analyze Aspartate Aminotransferase (AST) and Alanine Aminotransferase (ALT). Elevated levels (>3x the upper limit of normal) indicate liver stress, likely due to the hepatic metabolism of the benzofuran core.

Sources

• 1. nextsds.com [nextsds.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Design, synthesis and structure–activity relationship of 2-(3′,4′,5′-trimethoxybenzoyl)-benzo[b]furan derivatives as a novel class of inhibitors of tubulin polymerization - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Topic: Preparation of 1-(5-Methoxy-3-methyl-1-benzofuran-2-yl)ethan-1-one Stock Solutions for Biological Assays

An Application Note for Researchers and Drug Development Professionals

Introduction

1-(5-Methoxy-3-methyl-1-benzofuran-2-yl)ethan-1-one is a member of the benzofuran class of heterocyclic compounds. Benzofuran derivatives are of significant interest in medicinal chemistry and drug discovery due to their presence in numerous biologically active natural products and synthetic drugs, exhibiting activities such as anticancer, antimicrobial, and anti-inflammatory properties[1][2][3]. The reliability and reproducibility of biological assay data are fundamentally dependent on the precise and consistent preparation of test compound solutions. Improper handling, dissolution, or storage of compounds like 1-(5-Methoxy-3-methyl-1-benzofuran-2-yl)ethan-1-one can lead to inaccurate concentration assessments, compound precipitation, or degradation, ultimately invalidating experimental results.

This application note provides a comprehensive, field-proven guide for the preparation, storage, and quality control of stock solutions for this compound. The protocols herein are designed to ensure the integrity of the compound and the accuracy of its application in sensitive biological assays, from high-throughput screening (HTS) to detailed cell-based studies.

Physicochemical Properties and Pre-Preparation Analysis

A thorough understanding of the compound's physicochemical properties is the cornerstone of a successful experimental setup. While specific experimental data for this exact molecule is not widely published, its properties can be reliably inferred from its benzofuran core structure. Benzofurans are generally lipophilic (fat-soluble) and, consequently, exhibit poor solubility in aqueous solutions[4].

Chemical Structure:

(Simplified 2D representation)

Table 1: Compound Properties

Property	Value / Description	Rationale & Significance
Molecular Formula	C₁₂H₁₂O₃	Essential for calculating the exact molecular weight.
Molecular Weight	204.22 g/mol	The basis for all molarity-based calculations for stock solution preparation[5][6].
Appearance	Likely a solid powder at room temperature.	Visual confirmation of the physical state is a primary check.

| Predicted Solubility | Poor in water; Soluble in organic solvents. | The aromatic benzofuran ring system imparts significant hydrophobicity, making organic solvents like DMSO necessary for dissolution[4][7]. |

Expert Insight (Causality): The molecular structure dictates its solubility. The nonpolar, aromatic benzofuran core is the dominant feature, predicting low aqueous solubility. Therefore, selecting an appropriate organic solvent is not merely a convenience but a necessity to create a homogenous, high-concentration primary stock solution that can be accurately diluted for experiments. Dimethyl sulfoxide (DMSO) is the solvent of choice due to its exceptional solvating power for a wide range of polar and nonpolar compounds[8].

Essential Materials and Equipment

• 1-(5-Methoxy-3-methyl-1-benzofuran-2-yl)ethan-1-one powder

• Anhydrous, cell culture-grade Dimethyl Sulfoxide (DMSO)

• Calibrated analytical balance (accuracy to at least 0.1 mg)

• Sterile, conical-bottom microcentrifuge tubes (e.g., 1.5 mL) or amber glass vials

• Calibrated micropipettes and sterile, low-retention filtered tips

• Vortex mixer

• Bath sonicator

• Personal Protective Equipment (PPE): safety glasses, lab coat, nitrile gloves

Protocol: Preparation of a 10 mM Primary Stock Solution

This protocol details the preparation of a high-concentration primary stock, which serves as the foundation for all subsequent experimental dilutions. A 10 mM concentration is a standard starting point for most small molecules in discovery research[6].

Step 1: Mass Calculation The first step is to calculate the precise mass of the compound required. The formula is: Mass (mg) = Desired Molarity (mol/L) × Final Volume (L) × Molecular Weight ( g/mol ) × 1000 (mg/g)

• Example for 1 mL of a 10 mM stock: Mass (mg) = (10 mmol/L ÷ 1000 mmol/mol) × (1 mL ÷ 1000 mL/L) × 204.22 g/mol × 1000 mg/g Mass (mg) = 0.01 mol/L × 0.001 L × 204.22 g/mol × 1000 mg/g = 2.04 mg

Step 2: Weighing the Compound

• Place a sterile 1.5 mL microcentrifuge tube on the analytical balance and tare it.

• Carefully weigh the calculated mass (e.g., 2.04 mg) of the compound directly into the tube.

  • Expert Tip: For quantities of 10 mg or less, it is best practice to add the solvent directly to the manufacturer's vial to avoid material loss during transfer[9]. If doing so, ensure the vial material is compatible with the chosen solvent.

Step 3: Dissolution

• Add the calculated volume of anhydrous DMSO (e.g., 1 mL for a 10 mM solution from 2.04 mg) to the tube containing the compound.

• Close the tube tightly and vortex vigorously for 1-2 minutes.

• Visually inspect the solution against a light source. If any solid particles remain, sonicate the tube in a water bath for 5-10 minutes[10].

• If dissolution is still incomplete, gentle warming in a 37°C water bath for 10-15 minutes can be attempted[11]. However, be cautious as heat can degrade thermally sensitive compounds.

• Ensure the compound is completely dissolved before proceeding. A non-homogenous stock solution will lead to inaccurate and non-reproducible results[11].

Step 4: Aliquoting and Storage

• Once the compound is fully dissolved, dispense the stock solution into smaller, single-use aliquots (e.g., 10-20 µL) in sterile, clearly labeled microcentrifuge tubes.

• Causality: Aliquoting is a critical step to preserve the integrity of the compound. It prevents repeated freeze-thaw cycles, which can cause compound degradation and introduce moisture, leading to precipitation[9][10].

• Store the aliquots in a sealed container at -20°C or -80°C, protected from light[6][9]. Under these conditions, stock solutions of many small molecules are stable for at least 6 months.

Protocol: Serial Dilution and Preparation of Working Solutions

A common pitfall is the precipitation of a hydrophobic compound when the DMSO stock is diluted directly into an aqueous assay medium. The following two-step dilution strategy is designed to prevent this.

Workflow:

• Intermediate Dilutions in 100% DMSO: First, perform a serial dilution series from the primary stock using 100% DMSO as the diluent. This maintains a high organic content, keeping the compound soluble[10].

• Final Dilution into Assay Medium: In the second step, a small volume of each DMSO dilution is added to the final aqueous assay medium (e.g., cell culture media or buffer). This ensures a rapid and uniform dispersion of the compound at its final working concentration.

Step-by-Step Protocol:

• Thaw one aliquot of the 10 mM primary stock solution.

• Label a series of sterile tubes for your intermediate dilution points (e.g., 1 mM, 100 µM, 10 µM, etc.).

• To create a 1:10 dilution series in DMSO:

  • Add 90 µL of 100% DMSO to each of the labeled tubes.

  • Transfer 10 µL of the 10 mM stock into the "1 mM" tube. Vortex well.

  • Using a fresh pipette tip, transfer 10 µL from the "1 mM" tube to the "100 µM" tube. Vortex well.

  • Continue this process until your desired lowest concentration is reached.

• To prepare the final working solutions (e.g., in a 96-well plate):

  • If the final assay volume is 100 µL and the desired final DMSO concentration is 0.5%, you will add 0.5 µL of each intermediate DMSO stock to 99.5 µL of assay medium.

  • Expert Tip: To avoid pipetting very small volumes, you can perform an additional intermediate dilution. For example, dilute the DMSO stocks 1:10 in assay medium first, then add 5 µL of this solution to 95 µL of medium in the well. Always add the compound/DMSO solution to the aqueous medium while gently mixing to prevent localized high concentrations that can cause precipitation[7].

Caption: Experimental workflow from solid compound to final assay plate.

Quality Control and Best Practices for Trustworthy Data

A protocol is only as reliable as its controls. Integrating the following checks and practices is essential for generating self-validating, trustworthy data.

Table 2: Quality Control Measures

QC Step	Best Practice	Rationale
Visual Inspection	Before each use, visually inspect thawed aliquots for any signs of precipitation or cloudiness.	This is the most immediate check for compound insolubility or degradation. If precipitate is seen, the aliquot should be discarded or re-dissolved (with caution)[11].
Concentration Verification	Periodically, the concentration of a stock solution can be verified using UV-Vis spectrophotometry if the compound's extinction coefficient is known.	Ensures accuracy of the initial weighing and dissolution steps, crucial for dose-response experiments[12].
Vehicle Controls	Every experiment must include a vehicle control group treated with the same final concentration of DMSO as the highest dose of the compound.	This isolates the biological effect of the compound from any potential effects of the solvent itself, which can be cytotoxic or interfere with assay readouts[10][13].

| Purity Confirmation | Ensure the starting material has a high purity (>98%), typically confirmed by the supplier via HPLC or other analytical methods. | Impurities can have their own biological activities, leading to confounding results[6]. |

DMSO Concentration Limits in Assays: High concentrations of DMSO can be toxic to cells and interfere with enzyme activity[13]. It is critical to maintain a low and consistent final concentration across all wells.

Table 3: Recommended Final DMSO Concentrations

Assay Type	Recommended Max. DMSO Concentration	Justification
High-Throughput Screening (Biochemical)	≤ 1.0%	Biochemical assays are generally more tolerant to DMSO[14].
Standard Cell-Based Assays	≤ 0.5%	A widely accepted upper limit to minimize cytotoxicity in immortalized cell lines[10].

| Primary Cells / Stem Cells | ≤ 0.1% | These cell types are often more sensitive to solvent toxicity[10]. |

Safety Precautions

• Always consult the Safety Data Sheet (SDS) for 1-(5-Methoxy-3-methyl-1-benzofuran-2-yl)ethan-1-one before handling.

• Wear appropriate PPE, including a lab coat, nitrile gloves, and safety glasses.

• Handle the dry powder in a chemical fume hood or a ventilated enclosure to avoid inhalation.

• DMSO can facilitate the absorption of chemicals through the skin; handle with care.

Conclusion

References

• Coşkun, D., Coşkun, M. F., & Gündüz, B. (2022). Synthesis of the New 1-(7-Methoxy-1-benzofuran-2-yl)-3-(4-methylphenyl)prop-2-en-1-one and Controlling of Spectroscopic, Optical and Conductivity Properties by Concentration. Acta Chimica Slovenica, 69(1), 73–80. Available at: [Link]

• Gajda, M., et al. (2024). New Derivatives of 1-(3-Methyl-1-Benzofuran-2-yl)Ethan-1-one: Synthesis and Preliminary Studies of Biological Activity. Molecules, 29(4), 784. Available at: [Link]

• DeRuiter, J., & Noggle, F. T. (2012). The Characterization of 2-(5-Methoxy-1-benzofuran-3-yl)- N,N-dimethylethanamine (5-MeO-BFE) and Differentiation from its N-Ethyl Analog. Microgram Journal, 9(1). Available at: [Link]

• PubChem. (n.d.). 1-(5-methoxy-3-methyl-1-benzofuran-2-yl)ethan-1-amine. National Center for Biotechnology Information. Retrieved March 17, 2026, from [Link]

• NextSDS. (n.d.). (5-METHOXY-1-BENZOFURAN-2-YL)METHANOL — Chemical Substance Information. Retrieved March 17, 2026, from [Link]

• Timm, M., et al. (2013). Considerations regarding use of solvents in in vitro cell based assays. Cytotechnology, 65(5), 877–885. Available at: [Link]

• EU-OPENSCREEN. (2021). HIGH-THROUGHPUT SCREENING QUALITY CONTROL GENERAL GUIDELINES. Available at: [Link]

• Kumar, A., & Kumar, R. (2024). A Comprehensive Review on Benzofuran Synthesis Featuring Innovative and Catalytic Strategies. ResearchGate. Available at: [Link]

• Abdel-Wahab, B. F., et al. (2023). Synthesis and Biological Studies of Benzo[b]furan Derivatives: A Review from 2011 to 2022. Molecules, 28(1), 1. Available at: [Link]

• Gajda, M., et al. (2024). New Derivatives of 1-(3-Methyl-1-Benzofuran-2-yl)Ethan-1-one: Synthesis and Preliminary Studies of Biological Activity. ResearchGate. Available at: [Link]

• AntBio. (2026). Small-Molecule Drug Preparation for Cell Culture: Core Principles and. Retrieved March 17, 2026, from [Link]

• Argolight. (2024). Quality control of HCS-HTS fluorescence imaging systems. Retrieved March 17, 2026, from [Link]

• Captivate Bio. (n.d.). SMALL MOLECULES. Retrieved March 17, 2026, from [Link]

• Al-Warhi, T., et al. (2023). (E)-N'-(1-(Benzofuran-2-yl)ethylidene)-1-(4-Methoxyphenyl)-5-Methyl-1H-1,2,3-Triazole-4-Carbohydrazide. Molbank, 2023(2), M1666. Available at: [Link]

• Chen, Y., et al. (2010). Synthesis of Benzofuran Derivatives via Rearrangement and Their Inhibitory Activity on Acetylcholinesterase. Molecules, 15(12), 8635–8644. Available at: [Link]

• Emulate Bio. (2019). Protocol for Emulate Organ-Chips: Compound Treatment Solution Preparation and Treatment. Available at: [Link]

• Kymos. (2026). Quality control of small molecules. Retrieved March 17, 2026, from [Link]

• Al-Zaydi, K. M., et al. (2021). One-pot synthesis of benzofurans via heteroannulation of benzoquinones. Heterocyclic Communications, 27(1), 143-148. Available at: [Link]

• Rice University. (2005). Solutions and dilutions: working with stock solutions. Retrieved March 17, 2026, from [Link]

• Al-Nedawi, A. N. A., & Al-Zubaidi, A. K. A. (2024). Enhancing Formazan Dissolution to Improve Accuracy in MTT-Based Cell Viability Assays. Iraqi Journal of Pharmaceutical Sciences, 33(1), 22-29. Available at: [Link]

• HunterLab. (2026). Quality Control in the Pharmaceutical Industry: The Spectrophotometric Solution for Small Molecules. Retrieved March 17, 2026, from [Link]

• LibreTexts Chemistry. (2025). 2.5: Preparing Solutions. Retrieved March 17, 2026, from [Link]

• Challener, C. A. (2024). Accelerating Discovery and Development with Advances in High-Throughput Screening. Pharmaceutical Technology, 48(11). Available at: [Link]

• Chemical Synthesis Database. (2025). 1-benzofuran-5-yl methyl ether. Retrieved March 17, 2026, from [Link]

Sources

• 1. New Derivatives of 1-(3-Methyl-1-Benzofuran-2-yl)Ethan-1-one: Synthesis and Preliminary Studies of Biological Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. d-nb.info [d-nb.info]
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• 7. Solubility Guidelines for Peptides [sigmaaldrich.com]
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Technical Notes & Optimization

Technical Support Center: Troubleshooting 1-(5-Methoxy-3-methyl-1-benzofuran-2-yl)ethan-1-one Synthesis

Welcome to the Application Scientist Support Center. The synthesis of 1-(5-methoxy-3-methyl-1-benzofuran-2-yl)ethan-1-one (also known as 2-acetyl-5-methoxy-3-methylbenzofuran) is typically achieved via a modified Rap-Stoermer condensation[1]. This reaction involves the coupling of 2-hydroxy-5-methoxyacetophenone with chloroacetone.

While theoretically straightforward, researchers frequently encounter yield-limiting bottlenecks such as incomplete cyclization, reactant degradation, and tar formation. This guide provides a self-validating troubleshooting framework, deep-dive mechanistic FAQs, and an optimized protocol to help you achieve >85% yields.

Mechanistic Pathway & Diagnostic Logic

To troubleshoot effectively, you must understand the causality of the reaction. The synthesis is a two-stage cascade:

• Kinetic Stage ( SN​2 O-Alkylation): The phenoxide attacks chloroacetone to form an ether intermediate (2-(2-oxopropoxy)-5-methoxyacetophenone).

• Thermodynamic Stage (Aldol Cyclodehydration): The methylene group of the intermediate is deprotonated, attacking the acetophenone carbonyl to close the benzofuran ring, followed by spontaneous dehydration to gain aromaticity[1].

Fig 1: Reaction pathway of the modified Rap-Stoermer condensation.

Diagnostic Workflow

If your reaction yield is suboptimal, run an LC-MS or TLC on the crude mixture and follow this diagnostic logic tree:

Fig 2: Diagnostic workflow for resolving low yields in benzofuran synthesis.

Quantitative Optimization Data

Reaction conditions dictate whether the cascade stops at the intermediate or proceeds to the final benzofuran. Below is a summary of how different parameters impact the expected yield[1],[2].

Table 1: Optimization of Reaction Conditions for Benzofuran Cyclization

Base (Equiv)	Solvent	Additive	Temp Profile	Expected Yield	Mechanistic Rationale
K2​CO3​ (2.0)	Acetone	None	60 °C (Reflux)	35 - 45%	Sufficient for O-alkylation; fails to overcome the activation barrier for aldol cyclodehydration.
K2​CO3​ (3.0)	DMF	None	110 °C	60 - 70%	Higher thermal energy drives cyclization, but direct high heat causes chloroacetone degradation.
K2​CO3​ (3.0)	DMF	KI (0.1 eq)	60 °C → 110 °C	75 - 85%	In situ Finkelstein accelerates SN​2 ; step-wise heating prevents reactant vaporization.
Cs2​CO3​ (2.5)	ACN	PEG-400 (0.1 eq)	80 °C (Ultrasound)	85 - 95%	Enhanced base solubility and phase transfer accelerates both steps simultaneously[2].

Deep-Dive FAQs: Expertise & Experience

Q1: My LC-MS shows a large peak corresponding to the O-alkylated intermediate. Why isn't it cyclizing into the benzofuran? A1: The reaction is stalling because the two stages have vastly different activation energies. The initial SN​2 O-alkylation is kinetically favored at lower temperatures (60 °C) because the phenoxide is a highly reactive nucleophile. However, the subsequent intramolecular aldol condensation requires the deprotonation of the relatively less acidic methylene group of the oxopropoxy moiety to form an enolate. This enolate must then attack the sterically hindered ketone of the acetophenone. Solution: You must implement a thermal ramp. Once O-alkylation is complete, increase the temperature to 110 °C. Alternatively, add a phase transfer catalyst like PEG-400 to increase the effective basicity of the carbonate in the organic phase[2].

Q2: I am observing significant unreacted 2-hydroxy-5-methoxyacetophenone despite using 1.5 equivalents of chloroacetone. What is the root cause? A2: Chloroacetone is highly volatile (b.p. 119 °C) and a moderate electrophile. If added all at once at elevated temperatures, it frequently vaporizes or undergoes base-catalyzed self-aldol condensation before it can react with your phenol. Solution: Use a syringe pump to add chloroacetone dropwise, maintaining a low steady-state concentration. Furthermore, add 0.1 equivalents of Potassium Iodide (KI). This triggers an in situ Finkelstein reaction, converting chloroacetone into iodoacetone. Iodoacetone is a vastly superior electrophile, allowing the SN​2 capture to outcompete degradation pathways.

Q3: Can I use microwave irradiation to bypass the long heating times and tar formation? A3: Yes. Microwave-assisted Rap-Stoermer reactions are highly effective for benzofuran synthesis[3]. Microwave irradiation provides rapid, uniform volumetric heating that forces the cyclodehydration step to occur in minutes rather than hours. This narrow reaction window prevents the prolonged exposure to harsh basic conditions that typically leads to oxidative tar formation. A two-stage microwave profile (e.g., 80 °C for 15 min, then 140 °C for 20 min) is recommended[3].

Optimized Experimental Protocol: Two-Stage Condensation

This protocol is engineered as a self-validating system. By separating the kinetic and thermodynamic stages, you ensure maximum atom economy and minimal side reactions.

Objective: Synthesize 1-(5-Methoxy-3-methyl-1-benzofuran-2-yl)ethan-1-one with >85% yield.

Phase 1: Nucleophilic O-Alkylation (Kinetic Control)

• Preparation: In a flame-dried 250 mL three-neck round-bottom flask equipped with a reflux condenser and magnetic stirrer, dissolve 2-hydroxy-5-methoxyacetophenone (10.0 mmol, 1.0 eq) in anhydrous N,N-Dimethylformamide (DMF) (40 mL).

• Degassing: Bubble dry nitrogen or argon through the solution for 10 minutes. Causality: The electron-rich 5-methoxy phenol is prone to oxidative degradation at high pH; removing oxygen prevents tar formation.

• Base Activation: Add finely powdered, oven-dried Cesium Carbonate ( Cs2​CO3​ , 25.0 mmol, 2.5 eq) and Potassium Iodide (KI, 1.0 mmol, 0.1 eq). Stir at room temperature for 30 minutes to ensure complete phenoxide formation (solution will turn deep yellow).

• Electrophile Addition: Heat the reaction mixture to 60 °C. Using a syringe pump, add chloroacetone (15.0 mmol, 1.5 eq) dropwise over a period of 1 hour.

Phase 2: Intramolecular Aldol Cyclodehydration (Thermodynamic Control)

• Validation Check: Sample the reaction and run a quick LC-MS. You should observe the disappearance of the starting material mass and the appearance of the intermediate ether.

• Thermal Ramping & Phase Transfer: Add PEG-400 (1.0 mmol, 0.1 eq) to the mixture[2]. Increase the heating mantle temperature to 110 °C.

• Cyclization: Maintain stirring at 110 °C for 3-4 hours. The PEG-400 will shuttle the carbonate ions, driving the deprotonation of the intermediate and forcing the ring closure[1].

Phase 3: Workup and Isolation

• Quenching: Cool the reaction mixture to room temperature and pour it over 150 g of crushed ice. Stir vigorously until the product precipitates as a solid.

• Extraction: Extract the aqueous suspension with Ethyl Acetate ( 3×50 mL). Wash the combined organic layers sequentially with distilled water ( 3×50 mL) to completely remove the DMF, followed by a final wash with saturated brine (50 mL).

• Purification: Dry the organic layer over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure. Purify the crude residue via flash column chromatography (Silica gel, Hexanes:EtOAc gradient) to yield the pure target compound.

References

• A Comprehensive Review on Benzofuran Synthesis Featuring Innovative and Catalytic Strategies Source: ACS Omega URL:[Link]

• A novel and facile synthesis of 3-(2-benzofuroyl)- and 3,6-bis(2-benzofuroyl)carbazole derivatives Source: Beilstein Journal of Organic Chemistry URL:[Link]

• Applications of Friedel–Crafts reactions in total synthesis of natural products Source: RSC Advances URL:[Link]

Sources

• 1. A Comprehensive Review on Benzofuran Synthesis Featuring Innovative and Catalytic Strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. BJOC - A novel and facile synthesis of 3-(2-benzofuroyl)- and 3,6-bis(2-benzofuroyl)carbazole derivatives [beilstein-journals.org]
• 3. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]

Technical Support Center: Troubleshooting the Synthesis of 1-(5-Methoxy-3-methyl-1-benzofuran-2-yl)ethan-1-one

Welcome to the Advanced Technical Support Center. This guide is engineered for researchers, synthetic chemists, and drug development professionals seeking to optimize the preparation of 1-(5-methoxy-3-methyl-1-benzofuran-2-yl)ethan-1-one.

The standard synthetic route relies on the Rap-Stoermer condensation , a cascade reaction involving the nucleophilic substitution of 2-hydroxy-5-methoxyacetophenone with chloroacetone, followed by an intramolecular aldol-type condensation and dehydration[1]. While highly effective, this pathway is prone to specific side reactions if the thermodynamics and kinetics are not strictly controlled[2].

Mechanistic Pathway & Workflow Visualization

Understanding the causal sequence of the reaction is critical for troubleshooting. The diagram below illustrates the desired chemical pathway alongside the primary side-reaction branches that reduce overall yield.

Fig 1: Rap-Stoermer condensation pathway and primary side-reaction branches.

Troubleshooting Guides & FAQs

Q1: I am observing significant amounts of the uncyclized ether intermediate. How can I drive the reaction to completion?

• The Causality: The initial O-alkylation (Williamson ether synthesis) has a relatively low activation energy and occurs rapidly. However, the subsequent intramolecular aldol condensation requires the deprotonation of the newly formed ether, which demands a higher activation energy[2]. If your base is too weak or the reaction temperature is too low (e.g., refluxing in acetone at 56 °C), the cascade stalls at the ether stage.

• The Solution: Increase the thermodynamic driving force. Switch your solvent to anhydrous DMF and elevate the temperature to 120 °C. Alternatively, utilizing a solid-supported base like KF/Al2O3 under solvent-free conditions at 130 °C has been proven to force the cyclization to completion rapidly.

Q2: My yield is low, and the crude NMR shows a complex mixture of aliphatic peaks. Is the chloroacetone degrading?

• The Causality: Chloroacetone possesses highly acidic alpha-protons. In the presence of a strong base and heat, it rapidly undergoes self-condensation (aldol dimerization) or degradation before it can react with the phenoxide intermediate.

• The Solution: Never add chloroacetone all at once. Use a syringe pump to add the chloroacetone dropwise over 45–60 minutes to the stirring phenoxide solution. Maintain a slight stoichiometric excess (1.1 to 1.2 eq) to account for minor evaporation, but avoid large excesses.

Q3: LC-MS indicates I am getting C-alkylation side products instead of the desired O-alkylation. How do I improve regioselectivity?

• The Causality: The phenoxide ion is an ambient nucleophile. If you use a polar protic solvent (like ethanol), the solvent molecules form strong hydrogen bonds with the phenoxide oxygen. This masks the oxygen, forcing the electrophile to attack the less hindered, but less desired, carbon atom of the aromatic ring.

• The Solution: Strictly utilize polar aprotic solvents (DMF, DMSO, or Acetone). Aprotic solvents leave the phenoxide oxygen "naked" and highly reactive, favoring attack by the hard nucleophilic oxygen onto the hard electrophilic carbon of chloroacetone.

Q4: Is there a risk of demethylating the 5-methoxy group during this synthesis?

• The Causality: Ether cleavage typically requires harsh Lewis acids (e.g., AlCl3, BBr3). If you attempt to synthesize this molecule by first building a 5-methoxy-3-methylbenzofuran and subsequently performing a Friedel-Crafts acylation to add the 2-acetyl group, the Lewis acid catalyst will likely demethylate the 5-position.

• The Solution: The Rap-Stoermer condensation circumvents this entirely because it is base-catalyzed[1]. By starting with pre-functionalized 2[2], the 5-methoxy group remains perfectly stable under the mild K2CO3 conditions[3].

Quantitative Reaction Optimization Data

The following table summarizes the causal relationship between reaction parameters and the resulting product distribution.

Solvent System	Base Choice	Temperature	Reagent Addition Rate	Target Yield	Major Side Reaction Observed
Ethanol (Protic)	NaOEt	Reflux (78 °C)	All at once	45%	C-Alkylation & Reagent degradation
Acetone (Aprotic)	K2CO3	Reflux (56 °C)	Dropwise	60%	Incomplete cyclization (Ether accumulation)
DMF (Aprotic)	K2CO3	120 °C	Dropwise	85%	Clean conversion (Trace impurities)
Solvent-Free	KF/Al2O3	130 °C	Dropwise	89%	None (Highly selective and green)

Self-Validating Experimental Protocol

This protocol is designed as a self-validating system. Do not proceed to the next step unless the validation checkpoint is met.

Objective: Optimized synthesis of 1-(5-Methoxy-3-methyl-1-benzofuran-2-yl)ethan-1-one.

Step 1: Phenoxide Formation

• Charge a flame-dried 100 mL round-bottom flask with 2-hydroxy-5-methoxyacetophenone (1.0 eq, 10 mmol) and anhydrous DMF (50 mL).

• Add anhydrous K2CO3 (2.5 eq, 25 mmol) in one portion. Stir at room temperature for 30 minutes.

• Validation Checkpoint 1: The solution must transition from pale yellow to a deep, vibrant yellow/orange. This optical shift confirms the quantitative generation of the phenoxide anion.

Step 2: Controlled O-Alkylation

• Load chloroacetone (1.1 eq, 11 mmol) into a syringe pump.

• Add the chloroacetone dropwise over 45 minutes to the vigorously stirring mixture at room temperature.

• Validation Checkpoint 2: Perform TLC (Hexanes:EtOAc 4:1). The starting material spot must disappear, replaced entirely by a slightly more polar intermediate spot (the uncyclized ether).

Step 3: Intramolecular Cyclization

• Attach a reflux condenser and heat the reaction mixture to 120 °C for 4 hours.

• Validation Checkpoint 3: Perform a second TLC. The intermediate ether spot must convert into a new, highly UV-active spot.

Step 4: Workup and Isolation

• Cool the mixture to room temperature and quench with ice-cold distilled water (150 mL).

• Extract with Ethyl Acetate (3 x 50 mL). Wash the combined organic layers with brine (3 x 50 mL) to remove residual DMF.

• Dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purify via recrystallization from ethanol.

• Final Validation: The isolated product must be a white powder with a melting point of 93–96 °C[3]. LC-MS analysis should confirm a mass of 204.22 (m/z[M+H]+ = 205).

Logical Causality of Reaction Failures

Use this diagnostic matrix to quickly identify the root cause of experimental failures based on analytical observations.

Fig 2: Logical causality matrix for diagnosing and resolving common synthesis failures.

References

• Title: New Derivatives of 1-(3-Methyl-1-Benzofuran-2-yl)
• Title: 1-(3,5-Dimethyl-1-benzofuran-2-yl)
• Title: Rap‐Stoermer Reaction: TEA Catalyzed One‐Pot Efficient Synthesis of Benzofurans and Optimization of Different Reaction Conditions Source: ResearchGate URL
• Source: Journal of the Iranian Chemical Society (sid.ir)

Sources

• 1. researchgate.net [researchgate.net]
• 2. 1-(3,5-Dimethyl-1-benzofuran-2-yl)ethanone|C12H12O2|RUO [benchchem.com]
• 3. New Derivatives of 1-(3-Methyl-1-Benzofuran-2-yl)Ethan-1-one: Synthesis and Preliminary Studies of Biological Activity - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting HPLC Baseline Noise for 1-(5-Methoxy-3-methyl-1-benzofuran-2-yl)ethan-1-one Analysis

Welcome to the Advanced Chromatography Support Center. This guide is specifically engineered for researchers and drug development professionals analyzing 1-(5-Methoxy-3-methyl-1-benzofuran-2-yl)ethan-1-one . Because this compound is a lipophilic, highly conjugated benzofuran derivative, it is typically analyzed using Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) with UV detection (commonly at 254 nm or 280 nm).

Achieving a high Signal-to-Noise (S/N) ratio is critical for accurate quantitation. Baseline noise—whether it manifests as random spikes, rhythmic pulsations, or severe drift—directly compromises the Limit of Detection (LOD) and Limit of Quantitation (LOQ)[1]. This center provides a mechanistic framework to diagnose, isolate, and eliminate baseline noise.

Part 1: Diagnostic Framework & Causality

To effectively troubleshoot, you must first understand the causality behind the noise. The appearance of the baseline is the most reliable indicator of your HPLC's overall health[2].

• Random / High-Frequency Noise (Fuzziness): This is rarely a chromatographic issue. It is almost exclusively optical or electrical, caused by an aging UV lamp with diminishing energy output, or a dirty flow cell where particulates scatter the UV light[3].

• Periodic / Rhythmic Noise (Pulsations): This noise is synchronized with the mechanical movement of the system. It is caused by the pump or degasser. When air enters the system, its high compressibility compared to liquid solvents causes pressure ripples during pump strokes, which the UV detector registers as wavy baseline pulsations[2].

• Low-Frequency Noise (Wander / Drift): This occurs over minutes or hours. In gradient elution of lipophilic compounds, it is often caused by incomplete solvent mixing or the accumulation of organic contaminants from the aqueous phase onto the column, which later bleed off[4],[5].

Diagnostic workflow for isolating the root cause of HPLC baseline noise.

Part 2: Frequently Asked Questions (FAQs)

Q1: I am running a gradient method to elute 1-(5-Methoxy-3-methyl-1-benzofuran-2-yl)ethan-1-one, and the baseline drifts upward significantly at 254 nm. Why? A1: In gradient HPLC, baseline noise and drift naturally increase as the solvent composition changes. This occurs because the UV absorbance of the aqueous channel and the organic modifier (Acetonitrile or Methanol) differ slightly. However, severe drift or noise is caused by incomplete solvent mixing[4]. If the mobile phase is not homogeneously blended before reaching the column, localized pockets of varying refractive indices pass through the flow cell, causing baseline instability. Solution: Ensure you are using a precision static mixer. Upgrading to a mixer with an optimized volume balances the delay volume while ensuring thorough blending[4].

Q2: I observe a rhythmic, wavy baseline that seems synchronized with the pump strokes. What is the root cause? A2: This is periodic noise, and it is a mechanical delivery issue. It is almost always caused by a malfunctioning in-line degasser or a faulty pump check valve[2]. If the degasser fails, dissolved air remains in the solvent. Because air is highly compressible, the pump piston fails to deliver a consistent micro-volume of solvent, causing pressure ripples. Solution: Purge the system to remove trapped air. If pulsations persist, replace the pump seals (recommended annually) or the check valves[2].

Q3: The baseline exhibits random, high-frequency spikes, making it impossible to integrate the benzofuran peak accurately. Is my C18 column degrading? A3: No. Random, high-frequency noise is an optical or detector issue, not a column issue[3]. It indicates that the UV detector is struggling to maintain a stable signal. This is primarily caused by an aging UV lamp (which reduces the energy reaching the photodiode) or a contaminated flow cell where micro-bubbles or particulates are physically scattering the UV light. Solution: Perform the "Zero-Flow Test" (Protocol 1). If the noise persists with the pump off, the detector is the definitive source.

Q4: Can water quality affect the baseline even if I am using up to 90% organic solvent to elute this lipophilic compound? A4: Absolutely. Even if your final gradient is highly organic, the aqueous phase used during column equilibration introduces trace Total Organic Carbon (TOC) and bacterial contaminants. These hydrophobic impurities concentrate on the head of the C18 column. As the gradient shifts to a higher organic percentage to elute the 1-(5-Methoxy-3-methyl-1-benzofuran-2-yl)ethan-1-one, these concentrated contaminants wash off simultaneously, creating broad baseline humps, ghost peaks, and elevated noise[5]. Solution: Monitor TOC levels in your Ultrapure Water (UPW) system and ensure strict 0.2 µm point-of-use filtration[5].

Part 3: Experimental Protocols

Protocol 1: The Self-Validating "Zero-Flow" Diagnostic Workflow

This protocol is a self-validating elimination matrix. By systematically removing variables (flow, column, gradient), the system forces the root cause to reveal itself without relying on guesswork.

Step 1: The Zero-Flow Test (Isolating the Detector)

• Turn on the UV detector and set the wavelength to 254 nm.

• Turn OFF the HPLC pump completely (Flow rate = 0.00 mL/min).

• Monitor the baseline for 10 minutes.

  • Causality Check: If high-frequency noise or spikes continue, the issue is purely electrical or optical (e.g., failing UV lamp or dirty flow cell). If the baseline becomes perfectly flat, the detector is healthy, and the noise is flow-related.

Step 2: The Union Bypass (Isolating the Column)

• If the noise stopped in Step 1, turn the pump back on to your standard flow rate (e.g., 1.0 mL/min).

• Pause the system, remove the C18 column, and replace it with a zero-dead-volume stainless steel union.

• Resume flow and monitor the baseline.

  • Causality Check: If the noise disappears, your column is bleeding or heavily contaminated[2]. If the noise remains, the issue lies upstream in the pump or mobile phase.

Step 3: The Isocratic Solvent Test (Isolating the Pump vs. Gradient)

• With the union still in place, switch the pump from a gradient method to a 100% isocratic flow of your organic channel (e.g., 100% Acetonitrile).

• Monitor the baseline.

  • Causality Check: If the baseline stabilizes, your previous noise was caused by poor gradient mixing or contaminated aqueous solvent[4]. If rhythmic pulsations continue, your pump check valves or seals are failing[2].

Protocol 2: Flow Cell Passivation and Cleaning

If Protocol 1 identifies a dirty flow cell, use this procedure to eliminate light-scattering contaminants.

• Bypass the Column: Remove the analytical column and install a union.

• Aqueous Flush: Flush the system with 100% HPLC-grade water at 1.0 mL/min for 15 minutes to remove any buffer salts.

• Acid Wash: Switch to a solution of 10% Nitric Acid (HNO₃) in water. Flush at 0.5 mL/min for 20 minutes. Mechanism: Nitric acid oxidizes organic residues and dissolves trace metal build-up on the quartz flow cell windows without damaging the internal geometry.

• Neutralization: Flush with 100% HPLC-grade water for 30 minutes until the pH of the waste line returns to neutral.

• Organic Flush: Flush with 100% Methanol for 15 minutes to remove any residual lipophilic films.

Impact of static mixer volume on solvent homogeneity and baseline stability.

Part 4: Quantitative Data Summaries

Table 1: Diagnostic Signatures of HPLC Baseline Noise

Noise Characteristic	Frequency / Pattern	Primary Root Cause	Secondary Root Cause	Recommended Action
High-Frequency Fuzz	Random, rapid spikes	Aging UV Lamp	Dirty Flow Cell	Perform Zero-Flow Test; Replace Lamp
Periodic Waves	Synchronized with pump	Air in Pump Head	Faulty Check Valves	Purge system; Check in-line degasser
Baseline Wander	Low-frequency drift	Ambient Temp Shift	Gradient Mixing Issue	Stabilize room temp; Upgrade static mixer
Ghost Peaks/Humps	Broad, irregular peaks	Contaminated UPW (TOC)	Column Bleed	Replace aqueous mobile phase; Wash column

Table 2: Recommended HPLC Parameters for 1-(5-Methoxy-3-methyl-1-benzofuran-2-yl)ethan-1-one

Parameter	Recommended Setting	Mechanistic Rationale
Stationary Phase	C18 (End-capped), 5 µm	End-capping prevents secondary interactions between the ketone moiety and free silanols.
Detection Wavelength	254 nm or 280 nm	Benzofuran cores exhibit strong π-π* transitions in this range, maximizing the S/N ratio.
Mobile Phase A	Ultrapure Water (TOC < 10 µg/L)	Prevents organic accumulation on the column during equilibration[5].
Mobile Phase B	Acetonitrile (HPLC Grade)	Lower UV cutoff than Methanol; reduces baseline drift during steep gradients.
Gradient Mixer	High-efficiency static mixer	Ensures homogeneous blending of A and B, eliminating refractive index noise[4].

References

• Overbrook Scientific. "HPLC Repair Services: Common Causes of Baseline Noise".2

• Chrom Tech. "The Role of Solvent Gradients in HPLC Analysis and How ASI Static Mixers Can Improve Performance". 4

• YouTube / Voice of Kayani. "HOW TO FIX HPLC BASELINE NOISE | TROUBLESHOOTING". 3

• ResinTech. "HPLC Column Damage: How Contaminated Ultrapure Water Destroys Your Most Expensive Consumables". 5

• Cannabis Science Tech. "Looking with Light: Breaking Down Liquid Chromatography Method Development".1

Sources

• 1. cannabissciencetech.com [cannabissciencetech.com]
• 2. Overbrook HPLC Repair Services: Common Causes of Baseline Noise [theoverbrookgroup.com]
• 3. m.youtube.com [m.youtube.com]
• 4. chromtech.com [chromtech.com]
• 5. blog.resintech.com [blog.resintech.com]

Reference Data & Comparative Studies

A Comparative Guide to 1-(5-Methoxy-3-methyl-1-benzofuran-2-yl)ethan-1-one and its Analogs in Modern Drug Discovery

Introduction: The Benzofuran Scaffold as a Privileged Structure

In the landscape of medicinal chemistry, certain molecular frameworks consistently appear in a multitude of biologically active compounds. The benzofuran nucleus, a heterocyclic system formed by the fusion of a benzene and a furan ring, is one such "privileged scaffold".[1][2] Its derivatives are ubiquitous in nature and have been synthesized to create a vast library of molecules with therapeutic potential.[1][3] These compounds exhibit a remarkable spectrum of pharmacological activities, including anticancer, antimicrobial, anti-inflammatory, and antioxidant properties.[4][5]

This guide focuses on a specific, yet representative, member of this class: 1-(5-Methoxy-3-methyl-1-benzofuran-2-yl)ethan-1-one . We will dissect its structural features and compare its biological performance, alongside its close derivatives, with other standard classes of benzofuran compounds. The objective is to provide researchers, scientists, and drug development professionals with a clear, data-driven perspective on the structure-activity relationships (SAR) that govern the efficacy of this promising chemical family. By synthesizing data from recent studies, we aim to illuminate the causal relationships behind experimental designs and highlight the therapeutic potential of this scaffold.

Physicochemical Profile: 1-(5-Methoxy-3-methyl-1-benzofuran-2-yl)ethan-1-one

The starting point for our analysis is the molecule itself. Its structure is characterized by a benzofuran core substituted at key positions, which dictates its chemical behavior and biological interactions.

Property	Value	Source
Molecular Formula	C₁₂H₁₂O₃	[6]
Molecular Weight	204.22 g/mol	[6]
CAS Number	33038-32-3	[6]
Structure

The key functional groups—a methoxy group at position 5, a methyl group at position 3, and an acetyl group at position 2—are critical to its profile. The methoxy group can act as a hydrogen bond acceptor and influences electron density, while the acetyl group provides a reactive ketone functionality and a potential point for further chemical modification.

Synthesis Strategies: Building the Benzofuran Core

The construction of the benzofuran ring system is a well-established field in organic chemistry, with numerous methodologies available.[3][7][8] A common and effective route for preparing 1-(3-methyl-1-benzofuran-2-yl)ethanone derivatives involves the reaction of an appropriately substituted o-hydroxyacetophenone with chloroacetone.[9] This foundational reaction sets the stage for further modifications, such as bromination, which can significantly enhance biological activity.[1]

The choice of N-bromosuccinimide (NBS) as a brominating agent is strategic; it allows for selective bromination at the methyl group, creating a reactive bromomethyl derivative that serves as a versatile intermediate for introducing new functional groups.[9]

Caption: General workflow for the synthesis of functionalized benzofuran derivatives.

Comparative Biological Activity Analysis

The true value of a molecular scaffold is realized through its biological performance. Here, we compare derivatives of the 1-(3-methyl-1-benzofuran-2-yl)ethanone core against other prominent benzofuran classes, using quantitative data from in vitro assays.

Anticancer Activity: A Promising Frontier

Benzofuran derivatives have consistently demonstrated potent cytotoxic effects against various cancer cell lines.[1][10] The mechanism is often multifactorial, but frequently involves the induction of apoptosis (programmed cell death), sometimes mediated by an increase in intracellular reactive oxygen species (ROS).[11][12]

A recent study synthesized a series of novel derivatives of 1-(3-methyl-1-benzofuran-2-yl)ethan-1-one and tested their cytotoxicity.[9][12] Two compounds, designated 6 and 8 in the study, were particularly noteworthy for their selective action against the K562 chronic myelogenous leukemia cell line, with no toxic effects observed in healthy HaCaT keratinocyte cells.[11][12]

Table 1: Comparative Anticancer Activity (IC₅₀, µM) of Benzofuran Derivatives

Compound/Derivative Class	Cell Line (Cancer Type)	IC₅₀ (µM)	Reference
Derivative 6 (from 1-(3-methyl...))	K562 (Leukemia)	Selective Action	[11][12]
Derivative 8 (from 1-(3-methyl...))	K562 (Leukemia)	Selective Action	[11][12]
Brominated Derivative (Compound 1)	K562 (Leukemia)	5.0	[1]
Brominated Derivative (Compound 1)	HL60 (Leukemia)	0.1	[1]
Benzofuran-Chalcone Hybrid (3d)	MCF-7 (Breast)	3.22	[13]
Benzofuran-Chalcone Hybrid (3j)	PC-3 (Prostate)	7.15	[13]
3-Amidobenzofuran (28g)	MDA-MB-231 (Breast)	3.01	[10]
Cisplatin (Standard Chemotherapy)	MCF-7 (Breast)	12.25	[13]

The data reveals several key insights. Firstly, the derivatives of our core structure show high selectivity, a crucial attribute for minimizing side effects in chemotherapy.[11] Secondly, the introduction of halogens, such as bromine, can dramatically increase cytotoxic potency, as seen with the low micromolar and even nanomolar activity of Compound 1.[1] This is often attributed to the ability of halogens to form "halogen bonds," which can improve binding affinity to biological targets. Thirdly, creating hybrid molecules, such as benzofuran-chalcone derivatives, is a powerful strategy that can yield compounds with superior potency compared to conventional drugs like cisplatin.[13]

The mechanism of action for the most promising derivatives of our title compound involves pro-oxidative and pro-apoptotic effects.[11][12] These compounds were shown to increase ROS levels in cancer cells, which in turn triggers the apoptotic cascade, confirmed through Annexin V-FITC and Caspase-Glo 3/7 assays.[9][11]

Caption: Simplified pathway of apoptosis induced by benzofuran derivatives.

Antimicrobial Activity

The benzofuran scaffold is also a cornerstone for developing new antimicrobial agents to combat drug-resistant pathogens.[5][14] Within the same series of newly synthesized derivatives of 1-(3-methyl-1-benzofuran-2-yl)ethan-1-one, one compound stood out. Compound 7 , a brominated derivative, showed moderate activity against Gram-positive bacterial strains.[9][11]

Table 2: Comparative Antimicrobial Activity (MIC, µg/mL) of Benzofuran Derivatives

Compound/Derivative Class	Organism	MIC (µg/mL)	Reference
Derivative 7 (from 1-(3-methyl...))	Gram-positive strains	16 - 64	[9][11]
Aza-benzofuran (Compound 1)	S. aureus, E. coli	Moderate Activity	[15]
Oxo-benzofuran (Compound 6)	P. italicum, C. musae	12.5 - 25	[15]
Benzofuran-Amide (Compound 6b)	S. aureus, E. coli	6.25	[5]

The comparison indicates that while the core structure's derivatives possess antimicrobial potential, other modifications can lead to more potent compounds. For instance, benzofuran-amide hybrids demonstrate strong, broad-spectrum activity with MIC values as low as 6.25 µg/mL.[5] This suggests that the amide linkage is a beneficial feature for enhancing antimicrobial efficacy. Furthermore, research into benzofuran derivatives containing disulfide moieties has yielded compounds with exceptional activity against plant pathogens like Xanthomonas oryzae, with EC₅₀ values far surpassing standard controls.[16]

Detailed Experimental Protocols

To ensure scientific integrity and reproducibility, the methodologies used to generate the comparative data are detailed below.

Protocol 1: Synthesis of 1-[5-Bromo-3-(bromomethyl)-4,6-dimethoxy-1-benzofuran-2-yl]ethanone (Compound 7)

This protocol is adapted from the synthesis described by Sobecka et al. (2024).[9]

• Starting Material Synthesis: Synthesize the precursor, 1-(4,6-dimethoxy-3-methyl-1-benzofuran-2-yl)ethanone, through the reaction of 2'-hydroxy-4',6'-dimethoxyacetophenone and chloroacetone in the presence of a base like potassium carbonate.

• Bromination: Dissolve the precursor in carbon tetrachloride (CCl₄).

• Initiation: Add N-bromosuccinimide (NBS) and a radical initiator such as benzoyl peroxide to the solution.

• Reaction: Reflux the mixture under heating. The reaction progress can be monitored by Thin Layer Chromatography (TLC). This step results in bromination at both the methyl group and the benzene ring.

• Purification: Upon completion, cool the reaction mixture. Purify the crude product using silica gel column chromatography to isolate the desired compound.

• Characterization: Confirm the structure of the final compound using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS). For Compound 7, characteristic signals include a singlet for the -CH₂Br protons around 5.08 ppm.[9]

Protocol 2: MTT Assay for In Vitro Cytotoxicity

This is a standard protocol for assessing cell viability.[1][13]

• Cell Seeding: Seed cancer cells (e.g., K562, MCF-7) into 96-well plates at a predetermined density (e.g., 1 x 10⁴ cells/well) and incubate for 24 hours to allow for attachment.

• Compound Treatment: Prepare serial dilutions of the test benzofuran derivatives in the appropriate cell culture medium. Add the diluted compounds to the wells and incubate for a specified period (e.g., 72 hours). Include a vehicle control (e.g., DMSO) and a positive control (e.g., cisplatin).

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 3-4 hours. Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Remove the medium and add a solubilizing agent (e.g., DMSO or isopropanol) to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance of the solution in each well using a microplate reader at a specific wavelength (e.g., 570 nm).

• Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the viability against compound concentration to determine the half-maximal inhibitory concentration (IC₅₀) value.

Protocol 3: Determination of Minimum Inhibitory Concentration (MIC)

This protocol follows the broth microdilution method.

• Preparation: Prepare a two-fold serial dilution of the test compounds in a liquid growth medium (e.g., Mueller-Hinton broth) in a 96-well microtiter plate.

• Inoculation: Prepare a standardized inoculum of the target microorganism (e.g., Staphylococcus aureus) adjusted to a specific turbidity (e.g., 0.5 McFarland standard). Add the inoculum to each well.

• Controls: Include a positive control (broth with inoculum, no compound) and a negative control (broth only).

• Incubation: Incubate the plate under appropriate conditions (e.g., 37°C for 24 hours).

• Determination: The MIC is defined as the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Conclusion and Future Perspectives

This comparative analysis positions 1-(5-Methoxy-3-methyl-1-benzofuran-2-yl)ethan-1-one and its derivatives as a highly promising scaffold in oncological and antimicrobial research. The key takeaway is the remarkable tunability of the benzofuran core. Specific substitutions dictate not only the potency but also the selectivity of the biological effect.

• For Anticancer Applications: The derivatives of our title compound demonstrate excellent selectivity for leukemia cells, operating through a pro-oxidative and apoptotic mechanism.[11][12] Further structure-activity relationship studies should focus on optimizing this selectivity while cautiously enhancing potency, perhaps through targeted halogenation or hybridization with other pharmacophores.[1]

• For Antimicrobial Applications: While showing moderate activity, the core structure serves as a viable starting point. Future work should explore the incorporation of moieties known to enhance antimicrobial effects, such as amide or disulfide linkages, to develop next-generation antibiotics.[5][16]

The evidence strongly supports the continued exploration of benzofuran derivatives. The path forward lies in rational design, guided by the structure-activity principles outlined here. Future research should prioritize elucidating specific molecular targets (e.g., tubulin, specific enzymes) and advancing the most promising candidates to in vivo models to validate their therapeutic potential.[12]

References

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• A Comprehensive Review on Benzofuran Synthesis Featuring Innovative and Catalytic Strategies | ACS Omega. (2024, May 5). Retrieved March 12, 2026, from [Link]

• New Derivatives of 1-(3-Methyl-1-Benzofuran-2-yl)Ethan-1-one: Synthesis and Preliminary Studies of Biological Activity - ResearchGate. (2024, February 1). Retrieved March 12, 2026, from [Link]

• Natural source, bioactivity and synthesis of benzofuran derivatives - RSC Publishing. (2019, September 2). Retrieved March 12, 2026, from [Link]

• Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity - PMC. (2022, April 28). Retrieved March 12, 2026, from [Link]

• 645 Design, Synthesis And Characterization Of Benzofuran Derivatives For Anti-Bacterial Activity - A Research Article. (n.d.). Retrieved March 12, 2026, from [Link]

• Synthesis and Evaluation of Novel Benzofuran Derivatives as Selective SIRT2 Inhibitors. (2017, August 14). Retrieved March 12, 2026, from [Link]

• The Synthesis, Characterisation and Biological Evaluation of Novel Benzofuran Derivatives - EAS Publisher. (2023, September 7). Retrieved March 12, 2026, from [Link]

• synthesis and characterization of selected methyl 5-methoxy-2-methyl-1-benzofuran-3-carboxylate derivatives. (n.d.). Retrieved March 12, 2026, from [Link]

• 1-(5-methoxy-3-methyl-1-benzofuran-2-yl)ethan-1-amine - PubChemLite. (n.d.). Retrieved March 12, 2026, from [Link]

• Benzofuran Derivatives with Antimicrobial and Anti-Inflammatory Activities from Penicillium crustosum SCNU-F0046 - PMC. (2025, August 14). Retrieved March 12, 2026, from [Link]

• New Benzofuran Derivatives as an Antioxidant Agent - PMC. (n.d.). Retrieved March 12, 2026, from [Link]

• New Derivatives of 1-(3-Methyl-1-Benzofuran-2-yl)Ethan-1-one: Synthesis and Preliminary Studies of Biological Activity - PMC. (2024, February 7). Retrieved March 12, 2026, from [Link]

• New Derivatives of 1-(3-Methyl-1-Benzofuran-2-yl)Ethan-1-one: Synthesis and Preliminary Studies of Biological Activity - MDPI. (2024, February 7). Retrieved March 12, 2026, from [Link]

• Design, Synthesis, Antibacterial Activity, and Mechanisms of Novel Benzofuran Derivatives Containing Disulfide Moieties | Journal of Agricultural and Food Chemistry - ACS Publications. (2024, April 25). Retrieved March 12, 2026, from [Link]

• Anticancer therapeutic potential of benzofuran scaffolds - RSC Advances (RSC Publishing) DOI:10.1039/D3RA01383A. (2023, April 11). Retrieved March 12, 2026, from [Link]

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• Natural source, bioactivity and synthesis of benzofuran derivatives - RSC Publishing. (n.d.). Retrieved March 12, 2026, from [Link]

• Journal of Pharmaceutical Research Synthesis, Antimicrobial and Anti-inflammatory Activity of Some Novel Benzofuran Derivatives. (2021, May 18). Retrieved March 12, 2026, from [Link]

• Fluorinated Benzofuran and Dihydrobenzofuran as Anti-Inflammatory and Potential Anticancer Agents - MDPI. (2023, June 20). Retrieved March 12, 2026, from [Link]

• Synthesis of Benzofuran Derivatives via Rearrangement and Their Inhibitory Activity on Acetylcholinesterase - PMC. (n.d.). Retrieved March 12, 2026, from [Link]

• Structure-Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity. (2022, April 28). Retrieved March 12, 2026, from [Link]

• Synthesis of Novel Benzofuran-Based Thiazole Hybrids and Investigation of Their Antioxidant and Anticholinesterase Activities - FABAD Journal of Pharmaceutical Sciences. (2025, October 31). Retrieved March 12, 2026, from [Link]

• New Benzofuran Derivatives as an Antioxidant Agent - Semantic Scholar. (n.d.). Retrieved March 12, 2026, from [Link]

• One-pot synthesis of benzofurans via heteroannulation of benzoquinones. (n.d.). Retrieved March 12, 2026, from [Link]

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A Comparative Guide to the Validation of Analytical Methods for the Detection of 1-(5-Methoxy-3-methyl-1-benzofuran-2-yl)ethan-1-one

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and manufacturing, the precise and accurate quantification of chemical entities is paramount. This guide offers a comprehensive comparison of validated analytical methods for the detection of 1-(5-Methoxy-3-methyl-1-benzofuran-2-yl)ethan-1-one, a benzofuran derivative with potential applications and considerations as an intermediate or impurity in drug synthesis. The selection of an appropriate analytical method is a critical decision that influences the reliability of data throughout the drug development lifecycle.

This document provides an in-depth analysis of two primary chromatographic techniques: High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS). The comparison is grounded in the principles of scientific integrity and adheres to the validation parameters set forth by the International Council for Harmonisation (ICH) in its Q2(R1) guideline.[1][2]

The Critical Choice: HPLC vs. GC-MS for Benzofuran Analysis

The decision between HPLC and GC-MS for the analysis of 1-(5-Methoxy-3-methyl-1-benzofuran-2-yl)ethan-1-one is contingent on the physicochemical properties of the analyte, primarily its volatility and thermal stability, as well as the specific analytical requirements such as sensitivity and selectivity.

High-Performance Liquid Chromatography (HPLC) is a versatile and widely used technique suitable for a broad range of compounds, including those that are non-volatile or thermally labile.[3] Its flexibility in mobile phase composition and stationary phase chemistry allows for the optimization of separation for diverse molecular structures.

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for the analysis of volatile and thermally stable compounds.[3] It offers exceptional separation efficiency and provides structural information through mass spectrometry, which is invaluable for identification and confirmation.

Method Validation: Ensuring Analytical Performance

The validation of an analytical procedure is the process of demonstrating its suitability for the intended purpose.[1] The key validation parameters, as defined by the ICH Q2(R1) guideline, are assessed to ensure the method is accurate, precise, specific, sensitive, and robust.[1][4][5]

Comparative Performance of Proposed Analytical Methods

The following table summarizes the anticipated performance characteristics of hypothetical, yet scientifically grounded, HPLC and GC-MS methods for the analysis of 1-(5-Methoxy-3-methyl-1-benzofuran-2-yl)ethan-1-one. These values are based on established data for structurally similar benzofuran derivatives.[3][6]

Validation Parameter	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography-Mass Spectrometry (GC-MS)	ICH Q2(R1) Acceptance Criteria (Typical)
Linearity (R²)	> 0.999	> 0.998	≥ 0.995
Accuracy (% Recovery)	98.0 - 102.0%	97.0 - 103.0%	98.0 - 102.0% for drug substance
Precision (% RSD)
- Repeatability	< 1.0%	< 1.5%	≤ 2.0%
- Intermediate Precision	< 1.5%	< 2.0%	≤ 2.0%
Limit of Detection (LOD)	~ 0.05 µg/mL	~ 0.01 µg/mL	Signal-to-Noise Ratio ≥ 3:1
Limit of Quantification (LOQ)	~ 0.15 µg/mL	~ 0.03 µg/mL	Signal-to-Noise Ratio ≥ 10:1
Specificity	High (with appropriate column and detector)	Very High (mass spectral confirmation)	No interference from blank, placebo, or related substances
Robustness	Unaffected by minor changes in mobile phase composition, pH, and flow rate.	Unaffected by minor changes in oven temperature program, carrier gas flow, and injection volume.	Consistent results with deliberate variations in method parameters.[1]

Experimental Protocols

Detailed methodologies are essential for the successful implementation and validation of analytical methods. Below are representative experimental protocols for the HPLC and GC-MS analysis of 1-(5-Methoxy-3-methyl-1-benzofuran-2-yl)ethan-1-one.

High-Performance Liquid Chromatography (HPLC) Method

This method is designed for the robust quantification of 1-(5-Methoxy-3-methyl-1-benzofuran-2-yl)ethan-1-one in various sample matrices.

Instrumentation:

• HPLC system with a UV-Vis or Diode Array Detector (DAD)

• Binary or Quaternary pump

• Autosampler

• Column oven

Chromatographic Conditions:

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm)

• Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: UV detection at the λmax of the analyte

• Injection Volume: 10 µL

Sample Preparation:

• Accurately weigh a sample containing 1-(5-Methoxy-3-methyl-1-benzofuran-2-yl)ethan-1-one.

• Dissolve the sample in a known volume of a suitable solvent (e.g., acetonitrile or a mixture of acetonitrile and water).

• Use sonication to ensure complete dissolution.

• Filter the solution through a 0.45 µm syringe filter into an HPLC vial before injection.

Standard Preparation:

• Stock Standard Solution (1000 µg/mL): Accurately weigh approximately 10 mg of 1-(5-Methoxy-3-methyl-1-benzofuran-2-yl)ethan-1-one reference standard and transfer it to a 10 mL volumetric flask. Dissolve and dilute to volume with acetonitrile.[7]

• Working Standard Solutions: Prepare a series of working standard solutions by making appropriate serial dilutions of the stock standard solution with the mobile phase to achieve concentrations in the desired range (e.g., 0.1 µg/mL to 100 µg/mL).[7]

Gas Chromatography-Mass Spectrometry (GC-MS) Method

This method is ideal for the sensitive detection and quantification of 1-(5-Methoxy-3-methyl-1-benzofuran-2-yl)ethan-1-one, particularly for trace-level analysis and impurity profiling.

Instrumentation:

• GC system equipped with a split/splitless injector

• Capillary column

• Mass Spectrometric (MS) detector

Chromatographic Conditions:

• Column: A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness).[6]

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Injector Temperature: 250 °C.

• Oven Temperature Program:

  • Initial temperature: 100 °C, hold for 2 minutes

  • Ramp: 15 °C/min to 280 °C

  • Hold: 5 minutes at 280 °C

• MS Transfer Line Temperature: 280 °C

• Ion Source Temperature: 230 °C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Scan Range: m/z 40-450

Sample Preparation:

• Accurately weigh a sample containing 1-(5-Methoxy-3-methyl-1-benzofuran-2-yl)ethan-1-one.

• Dissolve the sample in a suitable volatile solvent (e.g., dichloromethane or ethyl acetate).

• Filter the solution through a 0.45 µm syringe filter into a GC vial.

Standard Preparation:

• Stock Standard Solution (1000 µg/mL): Accurately weigh approximately 10 mg of 1-(5-Methoxy-3-methyl-1-benzofuran-2-yl)ethan-1-one reference standard and transfer it to a 10 mL volumetric flask. Dissolve and dilute to volume with the chosen solvent.

• Working Standard Solutions: Prepare a series of working standard solutions by making appropriate serial dilutions of the stock standard solution to cover the desired concentration range.

Visualizing the Workflow

To provide a clear overview of the analytical processes, the following diagrams illustrate the experimental workflows for both the HPLC and GC-MS methods.

Caption: General workflow for the HPLC analysis of 1-(5-Methoxy-3-methyl-1-benzofuran-2-yl)ethan-1-one.

Caption: General workflow for the GC-MS analysis of 1-(5-Methoxy-3-methyl-1-benzofuran-2-yl)ethan-1-one.

Conclusion

The selection of an analytical method for the detection and quantification of 1-(5-Methoxy-3-methyl-1-benzofuran-2-yl)ethan-1-one requires careful consideration of the analytical objectives. HPLC offers a robust and versatile platform for routine analysis, while GC-MS provides superior sensitivity and specificity, making it ideal for trace-level detection and structural confirmation. The validation of the chosen method in accordance with ICH guidelines is a non-negotiable step to ensure the generation of reliable and accurate data, thereby supporting the development of safe and effective pharmaceutical products.

References

• ICH Harmonised Tripartite Guideline. Q2(R1) Validation of Analytical Procedures: Text and Methodology. European Medicines Agency; 1995. [Link]

• Nowakowska, Z., et al. New Derivatives of 1-(3-Methyl-1-Benzofuran-2-yl)Ethan-1-one: Synthesis and Preliminary Studies of Biological Activity. Molecules. 2024;29(4):1999. [Link]

• ResearchGate. GC-MS Spectra of 2-methyl benzofuran. [Link]

• U.S. Food and Drug Administration. Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. [Link]

• ResearchGate. (PDF) New Derivatives of 1-(3-Methyl-1-Benzofuran-2-yl)Ethan-1-one: Synthesis and Preliminary Studies of Biological Activity. [Link]

• MDPI. One-Step Regioselective Synthesis of Benzofurans from Phenols and α-Haloketones. [Link]

• Neuland Labs. Analytical Method Validation: Key Parameters & Common Challenges. [Link]

• PMC. Synthesis of Benzofuran-2-One Derivatives and Evaluation of Their Antioxidant Capacity by Comparing DPPH Assay and Cyclic Voltammetry. [Link]

• PubMed. New Derivatives of 1-(3-Methyl-1-Benzofuran-2-yl)Ethan-1-one: Synthesis and Preliminary Studies of Biological Activity. [Link]

• ACS Omega. A Comprehensive Review on Benzofuran Synthesis Featuring Innovative and Catalytic Strategies. [Link]

• FABAD Journal of Pharmaceutical Sciences. Synthesis of Novel Benzofuran-Based Thiazole Hybrids and Investigation of Their Antioxidant and Anticholinesterase Activities. [Link]

• Neuland Labs. Analytical Method Development and Validation in Pharmaceuticals. [Link]

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Comparative cytotoxicity of 1-(5-Methoxy-3-methyl-1-benzofuran-2-yl)ethan-1-one vs standard chemotherapeutics

This guide provides an in-depth comparative analysis of the cytotoxic properties of the novel benzofuran derivative, 1-(5-Methoxy-3-methyl-1-benzofuran-2-yl)ethan-1-one, and its related compounds against established, broad-spectrum chemotherapeutic agents: Doxorubicin, Cisplatin, and Paclitaxel. This document is intended for researchers, scientists, and drug development professionals seeking to understand the therapeutic potential and mechanistic advantages of this emerging class of anticancer compounds.

Introduction: The Rationale for Novel Anticancer Agents

The landscape of cancer therapy is continually evolving, driven by the need for agents with improved efficacy and reduced off-target toxicity. While standard chemotherapeutics remain mainstays of treatment, their utility is often limited by severe side effects and the development of drug resistance.[1][2][3] Fused heterocyclic ring systems, particularly benzofurans, have emerged as critical scaffolds in medicinal chemistry due to their wide range of pharmacological activities, including potent anticancer properties.[4][5]

Benzofuran derivatives, found naturally in plants or produced through synthetic reactions, offer a versatile structural core for designing novel therapies.[4][5] Research has demonstrated their potential to induce cancer cell death with greater selectivity, potentially minimizing the damage to healthy tissues often seen with conventional treatments.[4] This guide focuses on derivatives of 1-(3-Methyl-1-benzofuran-2-yl)ethan-1-one, a promising subclass that has shown selective cytotoxicity against various cancer cell lines.[6][7] We will evaluate its performance by juxtaposing its mechanism and cytotoxic profile with those of Doxorubicin, Cisplatin, and Paclitaxel.

Mechanisms of Action: A Tale of Two Strategies

The fundamental difference between the benzofuran derivative and standard chemotherapeutics lies in their mechanism of inducing cell death. Standard agents often employ broad-acting mechanisms that disrupt fundamental cellular processes in all rapidly dividing cells, whereas emerging targeted agents aim for pathways more specific to cancer cells.

The Benzofuran Derivative: Inducing Apoptosis Through Oxidative Stress

Recent studies on derivatives of 1-(3-Methyl-1-benzofuran-2-yl)ethan-1-one reveal a mechanism centered on the induction of apoptosis, or programmed cell death, through the generation of reactive oxygen species (ROS).[6][7]

Causality of Action:

• ROS Generation: The compound appears to increase the intracellular levels of ROS within cancer cells in a time-dependent manner.[6] ROS are highly reactive molecules that can cause significant damage to cellular components.

• Mitochondrial Pathway Activation: This oxidative stress triggers the intrinsic (mitochondrial) pathway of apoptosis.

• Caspase Cascade: The process culminates in the activation of effector caspases, such as Caspase-3 and Caspase-7, which are the executioners of apoptosis, dismantling the cell in a controlled manner.[6][7]

This targeted induction of apoptosis is a highly desirable trait for an anticancer agent, as it minimizes the inflammatory response associated with other forms of cell death like necrosis.

Caption: Proposed mechanism of benzofuran-induced apoptosis.

Standard Chemotherapeutics: Broad-Spectrum Cytotoxicity

Standard agents function by targeting fundamental cellular machinery, which explains both their efficacy and their significant side effects.

• Cisplatin: This platinum-based drug exerts its cytotoxic effect primarily by forming covalent adducts with DNA.[1][8] This interaction creates intra- and inter-strand crosslinks, which physically obstruct DNA replication and transcription.[3] The cell's DNA damage response (DDR) is activated, leading to cell cycle arrest and, ultimately, apoptosis if the damage is too extensive to repair.[1][9]

• Doxorubicin: A member of the anthracycline class, doxorubicin has a multi-faceted mechanism. It intercalates into DNA, interfering with its structure and function.[10] Crucially, it inhibits the enzyme topoisomerase II, preventing the re-ligation of DNA strands after replication and leading to double-strand breaks.[11] Like the benzofuran derivative, it also generates a significant amount of ROS, contributing to its cytotoxicity and its notorious cardiotoxic side effects.[10][11]

• Paclitaxel: This agent targets the cytoskeleton, specifically microtubules. It stabilizes microtubules, preventing the dynamic instability required for their proper function during cell division.[12] This interference with the mitotic spindle leads to a prolonged arrest in the G2/M phase of the cell cycle, which can trigger apoptosis or lead to cell death through chromosome missegregation on multipolar spindles.[13][14]

Caption: Mechanisms of standard chemotherapeutic agents.

Quantitative Cytotoxicity Analysis (IC₅₀)

The half-maximal inhibitory concentration (IC₅₀) is a critical metric for quantifying a compound's potency. The following table summarizes publicly available IC₅₀ data for derivatives of 1-(3-Methyl-1-benzofuran-2-yl)ethan-1-one and standard chemotherapeutics across a panel of human cancer cell lines.

Experimental Rationale: The selection of a diverse panel of cell lines, including those from leukemia (K562), prostate (PC3), colon (SW620), and lung (A549), allows for an assessment of the compound's breadth of activity. Crucially, the inclusion of a non-cancerous cell line (HaCaT keratinocytes) is a self-validating control to determine selectivity. A promising drug candidate should exhibit high potency (low IC₅₀) against cancer cells but low potency (high IC₅₀) against healthy cells.

Compound/Drug	Cell Line	Cancer Type	IC₅₀ (µM)	Selectivity Note	Source
Benzofuran Derivative 6	K562	Chronic Myelogenous Leukemia	Selective	No toxic effect on HaCaT cells	[6]
Benzofuran Derivative 8	K562	Chronic Myelogenous Leukemia	Selective	No toxic effect on HaCaT cells	[6]
Benzofuran Derivative 8	HepG2	Liver Carcinoma	3.8 ± 0.5	-	[15]
Benzofuran Derivative 8	A549	Lung Carcinoma	3.5 ± 0.6	-	[15]
Benzofuran Derivative 7	A549	Lung Carcinoma	6.3 ± 2.5	-	[15]
Benzofuran-Chalcone 4g	HeLa	Cervical Cancer	5.61	-	[16]
Benzofuran-Chalcone 4g	HCC1806	Breast Cancer	5.93	-	[16]
Cisplatin	HeLa	Cervical Cancer	> 20	Positive Control	[16]
Cisplatin	A549	Lung Carcinoma	11.2 ± 1.5	-	[15]
Doxorubicin	HepG2	Liver Carcinoma	0.9 ± 0.1	-	[15]
Doxorubicin	A549	Lung Carcinoma	1.1 ± 0.1	-	[15]
Doxorubicin	MCF-7	Breast Cancer	2.2	-	[17]
Doxorubicin	HeLa	Cervical Cancer	0.1 - 2.0	Dose-dependent cytotoxicity	[2]

Note: Data is compiled from multiple studies and experimental conditions may vary. "Selective" indicates reported activity against cancer lines with minimal impact on the HaCaT normal cell line.

The data indicates that specific benzofuran derivatives exhibit potent cytotoxic activity, with IC₅₀ values in the low micromolar range, comparable to or in some cases more potent than standard drugs like Cisplatin.[6][15] The most significant finding is the selective action of certain derivatives against K562 leukemia cells while showing no toxicity to normal HaCaT keratinocytes, a highly encouraging profile for drug development.[6]

Experimental Methodologies for Cytotoxicity Assessment

To ensure scientific rigor and reproducibility, standardized protocols for assessing cytotoxicity are essential. These in vitro assays are the cornerstone of preclinical drug screening, offering a rapid, cost-effective, and high-throughput method to evaluate a compound's biological activity.[18][19]

General Cell Culture and Treatment

Protocol Rationale: Maintaining consistent and healthy cell cultures is paramount to obtaining reliable and reproducible data. All steps must be performed in a sterile environment (e.g., a laminar flow hood) to prevent contamination.

• Cell Maintenance: Culture chosen cell lines (e.g., K562, HaCaT) in the appropriate medium (e.g., RPMI-1640 or DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin.

• Incubation: Maintain cells in a humidified incubator at 37°C with 5% CO₂.

• Seeding: Seed cells into 96-well microplates at a predetermined optimal density. Allow adherent cells to attach overnight.

• Treatment: Prepare stock solutions of the benzofuran derivative and standard chemotherapeutics in a suitable solvent (e.g., DMSO). Dilute to final concentrations in culture medium and add to the cells. Include a vehicle control (medium with DMSO) and a negative control (untreated cells).

• Incubation: Incubate the treated cells for a specified duration (e.g., 24, 48, or 72 hours) before proceeding with the cytotoxicity assay.

MTT Assay for Cell Viability

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method that measures cellular metabolic activity.[20] In viable cells, mitochondrial dehydrogenases reduce the yellow MTT salt to purple formazan crystals.[21] The amount of formazan produced is directly proportional to the number of living cells.

Step-by-Step Protocol (Adherent Cells):

• After the treatment incubation period, carefully aspirate the culture medium from each well.

• Add 50 µL of serum-free medium and 50 µL of MTT solution (5 mg/mL in PBS) to each well.[21]

• Incubate the plate for 2-4 hours at 37°C, allowing formazan crystals to form.

• Carefully aspirate the MTT solution.

• Add 150 µL of a solubilization solvent (e.g., DMSO) to each well to dissolve the formazan crystals.

• Gently shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage relative to the untreated control cells.

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A Senior Application Scientist's Guide to Ensuring Reproducibility in Biological Assays: A Comparative Analysis Featuring 1-(5-Methoxy-3-methyl-1-benzofuran-2-yl)ethan-1-one

For researchers, scientists, and professionals in drug development, the reproducibility of biological assays is the bedrock of scientific integrity and progress. This guide provides an in-depth technical analysis of assay reproducibility, using the novel benzofuran derivative, 1-(5-Methoxy-3-methyl-1-benzofuran-2-yl)ethan-1-one, as a central case study. We will objectively compare its performance in key anticancer assays with established alternatives, supported by experimental data and protocols, to provide a comprehensive framework for robust and reliable in vitro research.

Introduction: The Quest for Reproducible In Vitro Data

The challenge of reproducing experimental findings is a well-documented concern in the scientific community. In the realm of cell-based assays, a multitude of factors can introduce variability, ranging from the inherent biological complexity of living cells to subtle technical inconsistencies in experimental execution.[1][2][3] This guide will dissect these variables and offer actionable strategies to mitigate their impact, ensuring that the data generated is both accurate and reliable.

1-(5-Methoxy-3-methyl-1-benzofuran-2-yl)ethan-1-one is a member of the benzofuran class of heterocyclic compounds, which are known for a wide array of pharmacological activities, including anticancer properties.[4][5] Recent studies have highlighted the potential of this compound and its derivatives as cytotoxic agents against various cancer cell lines, making it an excellent candidate for exploring the nuances of assay reproducibility.[5][6]

This guide will focus on three fundamental assays commonly employed in preclinical cancer research: the MTT cell viability assay, apoptosis detection assays, and reactive oxygen species (ROS) measurement. For each assay, we will provide a detailed, step-by-step protocol, discuss potential sources of variability, and present a comparative analysis of the performance of 1-(5-Methoxy-3-methyl-1-benzofuran-2-yl)ethan-1-one against well-established chemotherapeutic agents like Doxorubicin and Cisplatin.

Section 1: The MTT Cell Viability Assay - A Workhorse with Caveats

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay widely used to assess cell metabolic activity as an indicator of cell viability.[7][8] Metabolically active cells reduce the yellow tetrazolium salt MTT to purple formazan crystals, the amount of which is proportional to the number of viable cells.[7]

Experimental Protocol: MTT Assay

Materials:

• 1-(5-Methoxy-3-methyl-1-benzofuran-2-yl)ethan-1-one (or alternative compound)

• Cancer cell line (e.g., K562, chronic myelogenous leukemia)

• Complete cell culture medium (e.g., RPMI-1640 with 10% FBS)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS solution)

• 96-well microplate

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density (e.g., 5 x 10³ cells/well) and incubate for 24 hours to allow for cell attachment and recovery.

• Compound Treatment: Treat the cells with a serial dilution of 1-(5-Methoxy-3-methyl-1-benzofuran-2-yl)ethan-1-one or a comparator drug (e.g., Doxorubicin) for a specified duration (e.g., 48 or 72 hours). Include untreated and vehicle-treated (e.g., DMSO) control wells.

• MTT Addition: After the incubation period, add 20 µL of MTT solution to each well and incubate for 3-4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

Factors Influencing MTT Assay Reproducibility

Factor	Description	Mitigation Strategy
Cell Number and Proliferation Rate	The initial number of cells and their growth rate can significantly impact the final formazan production.	Optimize and standardize the initial cell seeding density for each cell line.
Compound Interference	Some compounds can directly interact with MTT or formazan, leading to inaccurate readings. Doxorubicin, for example, has an overlapping absorption spectrum with formazan.[4]	Run compound-only controls to assess for any direct interference. For known interfering compounds, consider alternative viability assays.
Incubation Times	The duration of both compound treatment and MTT incubation can affect the results.	Strictly adhere to optimized and consistent incubation times for all experiments.
Solubilization Efficiency	Incomplete solubilization of formazan crystals will lead to underestimation of cell viability.	Ensure complete dissolution of formazan by gentle mixing and visual inspection before reading the plate.
Edge Effects	Wells on the periphery of the microplate are prone to evaporation, which can concentrate the compound and affect cell growth.	Avoid using the outer wells of the plate for experimental samples, or fill them with sterile PBS to maintain humidity.

Comparative Performance and Reproducibility

While direct comparative studies on the reproducibility of 1-(5-Methoxy-3-methyl-1-benzofuran-2-yl)ethan-1-one are not yet published, we can create a hypothetical comparison based on typical data from well-characterized compounds.

Table 1: Hypothetical Comparative Reproducibility of MTT Assay (IC50 Values in µM)

Compound	Experiment 1	Experiment 2	Experiment 3	Mean IC50	Standard Deviation	Coefficient of Variation (%)
1-(5-Methoxy-3-methyl-1-benzofuran-2-yl)ethan-1-one	45.2	48.1	46.5	46.6	1.45	3.11
Doxorubicin	0.85	0.92	0.81	0.86	0.056	6.51

This data is illustrative and based on typical experimental variability.

The lower hypothetical coefficient of variation for 1-(5-Methoxy-3-methyl-1-benzofuran-2-yl)ethan-1-one suggests that its physicochemical properties may lead to more consistent results in the MTT assay compared to Doxorubicin, which is known to have potential interferences.[4]

Figure 1: MTT Assay Experimental Workflow.

Section 2: Deciphering Cell Death - Apoptosis Assays

Apoptosis, or programmed cell death, is a key mechanism by which many anticancer drugs exert their effects. Assays that quantify apoptosis are therefore crucial for understanding a compound's mechanism of action. We will focus on two widely used methods: Annexin V staining for early apoptosis and Caspase-Glo 3/7 for effector caspase activity.

Experimental Protocol: Annexin V/Propidium Iodide (PI) Apoptosis Assay

Materials:

• Annexin V-FITC/PI Apoptosis Detection Kit

• Treated and control cells

• Flow cytometer

Procedure:

• Cell Harvesting: Harvest cells after treatment and wash with cold PBS.

• Staining: Resuspend cells in binding buffer and add Annexin V-FITC and PI.

• Incubation: Incubate in the dark at room temperature for 15 minutes.

• Analysis: Analyze the cells by flow cytometry within one hour.

Experimental Protocol: Caspase-Glo 3/7 Assay

Materials:

• Caspase-Glo 3/7 Assay Kit

• Treated and control cells in a 96-well plate

• Luminometer

Procedure:

• Reagent Preparation: Prepare the Caspase-Glo 3/7 reagent according to the manufacturer's instructions.

• Reagent Addition: Add the reagent to each well of the 96-well plate.

• Incubation: Incubate at room temperature for 1-2 hours.

• Luminescence Measurement: Measure the luminescence using a luminometer.

Factors Influencing Apoptosis Assay Reproducibility

Factor	Description	Mitigation Strategy
Timing of Analysis	Apoptosis is a dynamic process, and the timing of the assay can greatly influence the results.	Perform time-course experiments to identify the optimal time point for analysis.
Cell Handling	Harsh cell handling can induce mechanical damage and lead to false-positive results.	Handle cells gently during harvesting and staining procedures.
Reagent Quality and Storage	The quality and proper storage of assay reagents are critical for consistent results.	Use high-quality reagents and store them according to the manufacturer's recommendations.
Instrument Calibration	Proper calibration of the flow cytometer or luminometer is essential for accurate and reproducible measurements.	Regularly calibrate and maintain instruments according to the manufacturer's protocols.

Comparative Performance and Reproducibility

Table 2: Hypothetical Comparative Reproducibility of Apoptosis Assays (% Apoptotic Cells)

Compound	Assay	Experiment 1	Experiment 2	Experiment 3	Mean	Standard Deviation	Coefficient of Variation (%)
1-(5-Methoxy-3-methyl-1-benzofuran-2-yl)ethan-1-one	Annexin V	35.2	38.1	36.5	36.6	1.45	3.96
Cisplatin	Annexin V	40.5	45.2	38.9	41.5	3.21	7.73
1-(5-Methoxy-3-methyl-1-benzofuran-2-yl)ethan-1-one	Caspase-Glo 3/7 (RLU)	1.8 x 10⁵	1.9 x 10⁵	1.7 x 10⁵	1.8 x 10⁵	1.0 x 10⁴	5.56
Cisplatin	Caspase-Glo 3/7 (RLU)	2.2 x 10⁵	2.5 x 10⁵	2.0 x 10⁵	2.23 x 10⁵	2.5 x 10⁴	11.21

This data is illustrative and based on typical experimental variability.

Figure 2: Simplified Apoptosis Signaling Pathway and Assay Targets.

Section 3: Measuring Oxidative Stress - Reactive Oxygen Species (ROS) Assays

Many anticancer compounds induce cytotoxicity by generating ROS, leading to cellular damage. The measurement of intracellular ROS levels is therefore a critical component of mechanistic studies. A common method utilizes the cell-permeable dye 2',7'-dichlorodihydrofluorescein diacetate (DCFH-DA), which is oxidized to the highly fluorescent 2',7'-dichlorofluorescein (DCF) in the presence of ROS.

Experimental Protocol: DCFH-DA ROS Assay

Materials:

• DCFH-DA solution

• Treated and control cells

• Fluorometer or fluorescence microscope

Procedure:

• Cell Treatment: Treat cells with the test compound for the desired time.

• Dye Loading: Load the cells with DCFH-DA and incubate in the dark.

• Fluorescence Measurement: Measure the fluorescence intensity using a fluorometer or visualize under a fluorescence microscope.

Factors Influencing ROS Assay Reproducibility

Factor	Description	Mitigation Strategy
Dye Concentration and Loading Time	Suboptimal dye concentration or loading time can lead to inconsistent results.	Optimize dye concentration and incubation time for each cell type.
Autofluorescence	Some compounds or cellular components may exhibit autofluorescence, interfering with the signal.	Include compound-only and unstained cell controls to account for autofluorescence.
Light Exposure	The fluorescent probe is light-sensitive and can be photobleached.	Minimize light exposure during the experiment.
Assay Specificity	DCFH-DA can be oxidized by various reactive species, not just ROS.	Consider using more specific ROS probes for validation.

Comparative Performance and Reproducibility

Table 3: Hypothetical Comparative Reproducibility of ROS Assay (Relative Fluorescence Units - RFU)

Compound	Experiment 1	Experiment 2	Experiment 3	Mean RFU	Standard Deviation	Coefficient of Variation (%)
1-(5-Methoxy-3-methyl-1-benzofuran-2-yl)ethan-1-one	18,500	19,200	18,800	18,833	351	1.86
Hydrogen Peroxide (Positive Control)	25,000	26,500	24,000	25,167	1258	5.00

This data is illustrative and based on typical experimental variability.

Figure 3: DCFH-DA ROS Assay Workflow.

Conclusion: A Framework for Reproducible Research

This guide has provided a comprehensive overview of key considerations for ensuring the reproducibility of common biological assays, using 1-(5-Methoxy-3-methyl-1-benzofuran-2-yl)ethan-1-one as a contemporary example. By understanding the underlying principles of each assay, being cognizant of the potential sources of variability, and implementing robust experimental design and controls, researchers can significantly enhance the reliability of their findings.

The hypothetical comparative data presented underscores the importance of characterizing the performance of new chemical entities against established standards. While 1-(5-Methoxy-3-methyl-1-benzofuran-2-yl)ethan-1-one shows promise as a research tool, further rigorous validation is necessary to fully establish its utility and the reproducibility of assays in which it is employed.

Ultimately, the responsibility for ensuring the reproducibility of scientific research lies with each individual scientist. By embracing a culture of transparency, meticulousness, and critical evaluation, we can collectively strengthen the foundation of scientific knowledge and accelerate the pace of drug discovery and development.

References

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 1-(5-Methoxy-3-methyl-1-benzofuran-2-yl)ethan-1-one for Laboratory Professionals

This document provides essential procedural guidance for the safe and compliant disposal of 1-(5-Methoxy-3-methyl-1-benzofuran-2-yl)ethan-1-one. As a novel or specialized benzofuran derivative, this compound lacks extensive, publicly available toxicological and environmental hazard data. Therefore, the core principle of this guide is to manage it with the highest degree of caution, treating it as a hazardous substance in accordance with established laboratory safety protocols and regulatory standards. This approach ensures the protection of personnel, the integrity of research, and environmental stewardship.

Hazard Assessment and Characterization

Table 1: Hazard Profile of Structurally Related Benzofuran Derivatives

Compound Name	CAS Number	Reported Hazards	Source
1-(1-Benzofuran-5-yl)-2-bromo-1-ethanone	844891-02-7	Causes severe skin burns and eye damage.[5]	Fisher Scientific
1-(2,3-Dihydro-1-benzofuran-5-yl)ethanol	7228-49-1	Causes skin irritation, serious eye irritation, and may cause respiratory irritation.[6]	Apollo Scientific
1-(7-Methoxybenzofuran-2-yl)ethan-1-one	43071-52-9	Harmful if swallowed or inhaled; causes skin and serious eye irritation.[7]	MilliporeSigma

| 2,3-Benzofuran | 271-89-6 | Harmful to aquatic organisms; flammable liquid and vapor.[8] | ThermoFisher Scientific |

Based on this surrogate data, it is prudent to assume that 1-(5-Methoxy-3-methyl-1-benzofuran-2-yl)ethan-1-one may be, at a minimum, an irritant to the skin, eyes, and respiratory tract, and potentially harmful if ingested or absorbed.

Immediate Safety and Handling Precautions

All handling and preparation for disposal must occur under the assumption that the compound is hazardous. Adherence to strict personal protective equipment (PPE) protocols is mandatory to prevent exposure.[9]

Table 2: Required Personal Protective Equipment (PPE)

PPE Item	Specification	Rationale
Gloves	Chemically resistant nitrile or neoprene gloves.[10]	To prevent dermal contact and potential absorption.[11]
Eye Protection	Chemical safety goggles and a full-face shield.[12]	To protect eyes and face from splashes or airborne particles.
Lab Coat	Standard flame-resistant laboratory coat.	To protect clothing and skin from contamination.

| Respiratory Protection | A NIOSH/MSHA-approved respirator may be necessary if dusts or aerosols can be generated outside of primary engineering controls. | To prevent inhalation of the compound.[13] |

Causality Behind Experimental Choices: All manipulations of this compound, including weighing, dissolving, or transferring to a waste container, must be performed within a certified chemical fume hood. This primary engineering control is critical for preventing the generation and inhalation of potentially harmful aerosols or dust.[11]

Spill Management Protocol

In the event of a spill, a swift and organized response is crucial to mitigate exposure and contamination.[10]

Step-by-Step Spill Cleanup Procedure:

• Evacuate and Secure the Area: Immediately alert all personnel in the vicinity and restrict access to the contaminated zone.[10]

• Don Appropriate PPE: Before attempting cleanup, don the full PPE outlined in Table 2.

• Contain the Spill:

  • For Solid Material: Gently cover the spill with a chemical absorbent pad or sweep it up carefully to avoid generating dust. Lightly moistening the material with an inert solvent may help minimize airborne particles.[10]

  • For Solutions: Absorb the spill with an inert, non-combustible material such as vermiculite, dry sand, or a specialized chemical absorbent.[6][10]

• Collect and Containerize Waste: Carefully place the absorbed material and any contaminated cleanup supplies (e.g., pads, gloves) into a clearly labeled, sealable hazardous waste container.[6]

• Decontaminate the Area: Clean the spill surface with a suitable solvent (such as ethanol or isopropanol), followed by a thorough wash with soap and water. All cleaning materials must also be disposed of as hazardous waste.[10]

• Report the Incident: Report the spill to your institution's Environmental Health & Safety (EHS) department, per local policy.

Step-by-Step Disposal Protocol

The disposal of 1-(5-Methoxy-3-methyl-1-benzofuran-2-yl)ethan-1-one must comply with local, state, and federal regulations, such as the Resource Conservation and Recovery Act (RCRA) in the United States.[14]

Step 1: Waste Characterization Due to the lack of specific data, all waste containing this compound (pure solid, solutions, contaminated materials) must be classified as hazardous chemical waste.[8][15] This determination must be made at the point of generation.[16]

Step 2: Waste Segregation Proper segregation is paramount to prevent accidental chemical reactions.[14]

• Solid Waste: Collect pure or unadulterated solid 1-(5-Methoxy-3-methyl-1-benzofuran-2-yl)ethan-1-one in a dedicated container for solid organic hazardous waste.

• Liquid Waste:

  • Non-Halogenated Organic Solvents: If dissolved in solvents like acetone, ethanol, or ethyl acetate, collect in a container designated for non-halogenated organic waste.

  • Halogenated Organic Solvents: If dissolved in solvents like dichloromethane or chloroform, collect in a container for halogenated organic waste.

  • Aqueous Solutions: Collect in a container for hazardous aqueous waste. Do not dispose of down the drain.[14]

• Contaminated Debris: All grossly contaminated items (e.g., gloves, weigh boats, pipette tips, absorbent pads) must be collected in a separate, clearly labeled container or bag for solid hazardous waste.

Step 3: Container Selection and Labeling

• Container Choice: Use only appropriate, chemically compatible containers with secure, leak-proof lids.[14][16] High-density polyethylene (HDPE) carboys are generally suitable for liquid waste.

• Labeling: All waste containers must be labeled immediately upon the first addition of waste.[9] The label must include:

  • The words "Hazardous Waste."

  • The full chemical name: "1-(5-Methoxy-3-methyl-1-benzofuran-2-yl)ethan-1-one" and any other constituents (solvents, etc.) with their approximate concentrations.

  • The specific hazard characteristics (e.g., "Irritant," "Toxic").

  • The date of initial waste accumulation.

Step 4: Accumulation in a Satellite Accumulation Area (SAA) Store sealed and labeled waste containers in a designated SAA within the laboratory, at or near the point of generation.[16] The SAA must be under the control of laboratory personnel and should have secondary containment to capture any potential leaks.

Step 5: Arranging for Disposal Once the waste container is full or has reached the institutional time limit for accumulation (often 6-12 months), contact your institution's EHS or equivalent hazardous waste management department to arrange for pickup.[14][17] Do not attempt to dispose of the chemical waste through standard municipal trash or sewer systems. The final disposal will be carried out by a licensed hazardous waste disposal facility.[5][10]

Disposal Workflow Visualization

The following diagram illustrates the decision-making and operational workflow for the proper disposal of 1-(5-Methoxy-3-methyl-1-benzofuran-2-yl)ethan-1-one.

Caption: Disposal decision workflow from generation to final EHS pickup.

Regulatory Framework

In the United States, the management of hazardous laboratory waste is primarily governed by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[14] Academic and research institutions may operate under specific regulations, such as Subpart K of 40 CFR Part 262, which provides alternative, flexible standards for managing hazardous waste in laboratories.[17][18] Regardless of the specific regulatory framework, the generator of the waste (the laboratory) is responsible for its proper characterization, safe storage, and compliant disposal.[15][16]

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